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[1-(1-Methyl-1H-pyrazol-4-yl)ethyl](3-methylbutyl)amine Documentation Hub

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Core Science & Biosynthesis

Foundational

Preliminary In Vitro Screening of 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine: A Technical Guide

Introduction The pyrazole scaffold is a privileged pharmacophore in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including antimicrobial and anticancer properties.[1][2][3] This...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

The pyrazole scaffold is a privileged pharmacophore in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including antimicrobial and anticancer properties.[1][2][3] This technical guide outlines a comprehensive and efficient in vitro screening cascade for a novel pyrazole-containing compound, 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine. The proposed workflow is designed to provide a preliminary assessment of the compound's cytotoxic potential, broad target-class interaction, and fundamental absorption, distribution, metabolism, and excretion (ADME) properties. This early-stage profiling is crucial for making informed decisions in the hit-to-lead optimization phase of drug discovery.[4][5][6]

The synthesis of the core structure, 1-methyl-1H-pyrazol-4-ylamine, can be achieved through the hydrogenation of 1-methyl-4-nitro-1H-pyrazole.[7] The subsequent elaboration to the target ethylamine derivative provides a novel chemical entity with unexplored biological potential. This guide presents a structured, multi-tiered approach to elucidate its initial pharmacological profile.

Tier 1: Foundational Assessment - Cytotoxicity and Permeability

The initial tier of screening focuses on two critical parameters: general cytotoxicity and passive permeability. These assays are fundamental to understanding a compound's potential for off-target toxicity and its ability to cross biological membranes, a prerequisite for oral bioavailability.

General Cytotoxicity Assessment

A primary evaluation of cytotoxicity is essential to determine the concentration range for subsequent cell-based assays and to flag overtly toxic compounds early in the discovery process. The CellTiter-Glo® Luminescent Cell Viability Assay is a robust, high-throughput method for this purpose.[8][9][10]

  • Cell Plating: Seed a human cancer cell line (e.g., HeLa or HEK293) in a 96-well, opaque-walled plate at a density of 5,000 cells per well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C in a humidified incubator with 5% CO2.

  • Compound Treatment: Prepare a 10-point serial dilution of 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine in DMSO, and then dilute further in cell culture medium to the final desired concentrations (e.g., ranging from 100 µM to 1 nM). Add 100 µL of the compound dilutions to the appropriate wells. Include vehicle control (DMSO) and positive control (e.g., doxorubicin) wells.

  • Incubation: Incubate the plate for 48 hours at 37°C in a humidified incubator with 5% CO2.

  • Assay Procedure:

    • Equilibrate the plate and the CellTiter-Glo® Reagent to room temperature for approximately 30 minutes.[9][10][11]

    • Add 100 µL of CellTiter-Glo® Reagent to each well.[9][10][11]

    • Mix the contents for 2 minutes on an orbital shaker to induce cell lysis.[9][10][11]

    • Allow the plate to incubate at room temperature for 10 minutes to stabilize the luminescent signal.[9][10][11]

  • Data Acquisition: Record the luminescence using a plate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot the results against the compound concentration to determine the IC50 value (the concentration at which 50% of cell viability is inhibited).

Passive Permeability Assessment

The Parallel Artificial Membrane Permeability Assay (PAMPA) is a cost-effective, cell-free method to predict passive, transcellular permeability.[12][13] This assay is instrumental in the early assessment of a compound's potential for oral absorption.

  • Membrane Preparation: Coat the filter of a 96-well PAMPA plate with 5 µL of a 1% (w/v) lecithin in dodecane solution.[13]

  • Compound Preparation: Prepare a 10 µM solution of 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine in a suitable buffer (e.g., phosphate-buffered saline, pH 7.4) with a low percentage of DMSO (e.g., 1%).[13]

  • Assay Setup:

    • Add 300 µL of the buffer to each well of the acceptor plate.[13]

    • Add 150 µL of the compound solution to each well of the donor plate.[13]

    • Carefully place the donor plate on top of the acceptor plate to form a "sandwich".

  • Incubation: Incubate the plate assembly at room temperature for 4 to 18 hours.[13][14]

  • Sample Analysis: After incubation, determine the concentration of the compound in both the donor and acceptor wells using LC-MS/MS.

  • Data Analysis: Calculate the permeability coefficient (Pe) using the following equation:

    Pe = [-ln(1 - [C_A] / [C_{eq}]) * V_D * V_A / ((V_D + V_A) * A * t)]

    Where:

    • [C_A] is the concentration of the compound in the acceptor well.

    • [C_{eq}] is the equilibrium concentration.

    • V_D is the volume of the donor well.

    • V_A is the volume of the acceptor well.

    • A is the area of the membrane.

    • t is the incubation time.

Tier 2: Target Class Screening

Following the initial assessment, the second tier of screening aims to identify potential biological targets for 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine. This is achieved by screening against broad target classes, such as protein kinases and G-protein coupled receptors (GPCRs), which are major drug target families.[15][16]

Kinase Inhibitor Profiling

Protein kinases are a large family of enzymes that play crucial roles in cellular signaling, and their dysregulation is implicated in many diseases, including cancer. A broad kinase panel screen can provide valuable insights into the compound's selectivity and potential mechanism of action.

A radiometric or luminescence-based kinase activity assay is recommended for its high sensitivity and reliability.[17][18]

G cluster_0 Kinase Screening Workflow Compound_Prep Prepare Compound Dilutions Assay_Plate Assay Plate Preparation (Kinase, Substrate, ATP) Compound_Prep->Assay_Plate Kinase_Panel Select Kinase Panel (e.g., 50-100 kinases) Kinase_Panel->Assay_Plate Incubation Incubation at 37°C Assay_Plate->Incubation Detection Detection of Kinase Activity (Radiometric or Luminescence) Incubation->Detection Data_Analysis Data Analysis (% Inhibition) Detection->Data_Analysis

Caption: High-level workflow for kinase panel screening.

  • Kinase Reaction: In a 384-well plate, set up the kinase reaction by adding the kinase, substrate, ATP, and 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine at a fixed concentration (e.g., 10 µM).

  • Incubation: Incubate the reaction at 37°C for 1 hour.

  • ADP-Glo™ Reagent Addition: Add ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

  • Kinase Detection Reagent Addition: Add Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30-60 minutes at room temperature.

  • Data Acquisition: Measure the luminescence using a plate reader.

  • Data Analysis: Calculate the percentage of kinase inhibition relative to a vehicle control.

GPCR Interaction Screening

G-protein coupled receptors are the largest family of cell surface receptors and are the targets of a significant portion of approved drugs.[15][19] A preliminary screen against a panel of GPCRs can identify potential interactions.

Cell-based assays that measure downstream signaling events, such as changes in intracellular calcium or cAMP levels, are commonly used for high-throughput GPCR screening.[15][20]

G cluster_1 GPCR Screening Workflow Cell_Plating Plate Cells Expressing Target GPCR Compound_Addition Add Compound Dilutions Cell_Plating->Compound_Addition Incubation_1 Incubate Compound_Addition->Incubation_1 Ligand_Stimulation Add Agonist/Antagonist Incubation_1->Ligand_Stimulation Incubation_2 Incubate Ligand_Stimulation->Incubation_2 Signal_Detection Detect Second Messenger (e.g., Ca2+, cAMP) Incubation_2->Signal_Detection Data_Analysis Data Analysis (EC50/IC50) Signal_Detection->Data_Analysis

Caption: General workflow for cell-based GPCR screening.

Tier 3: Preliminary ADME Profiling

The final tier of this preliminary screening cascade focuses on a key ADME parameter: metabolic stability. This provides an early indication of the compound's potential for in vivo clearance.

Metabolic Stability Assessment

The liver microsomal stability assay is a widely used in vitro method to assess the susceptibility of a compound to metabolism by cytochrome P450 enzymes.[21][22]

  • Reaction Mixture Preparation: Prepare a reaction mixture containing liver microsomes (human or other species of interest), a NADPH regenerating system, and a buffer (e.g., potassium phosphate buffer, pH 7.4).[23]

  • Incubation:

    • Pre-warm the reaction mixture to 37°C.

    • Initiate the reaction by adding 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine (typically at 1 µM).[21]

    • Incubate at 37°C with gentle shaking.

    • At various time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), withdraw an aliquot and terminate the reaction by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.[21]

  • Sample Processing: Centrifuge the samples to precipitate the proteins.

  • Analysis: Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

  • Data Analysis: Plot the natural logarithm of the percentage of the remaining compound against time. The slope of the linear regression will give the elimination rate constant (k). From this, the in vitro half-life (t1/2) and intrinsic clearance (CLint) can be calculated.

Data Summary and Interpretation

The quantitative data generated from this screening cascade should be compiled into clear and concise tables for easy comparison and interpretation.

Table 1: Summary of Preliminary In Vitro Screening Data for 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine

AssayParameterResultInterpretation
Cytotoxicity IC50 (µM)TBDA high IC50 value (> 50 µM) suggests low general cytotoxicity. A low IC50 may indicate potent biological activity or general toxicity.
Permeability (PAMPA) Pe (10⁻⁶ cm/s)TBDHigh permeability (Pe > 10 x 10⁻⁶ cm/s) suggests good potential for passive absorption. Low permeability may indicate a need for formulation strategies or active transport.
Kinase Screen (10 µM) % InhibitionTBDSignificant inhibition (>50%) of specific kinases warrants further investigation with dose-response studies to determine IC50 values.
GPCR Screen (10 µM) % Activity/InhibitionTBDSignificant activity or inhibition suggests a potential interaction with a specific GPCR, which should be followed up with more detailed pharmacological studies.
Metabolic Stability t1/2 (min)TBDA long half-life (> 30 min) indicates good metabolic stability. A short half-life suggests rapid metabolism, which may lead to high in vivo clearance.

Conclusion

This in-depth technical guide provides a structured and efficient framework for the preliminary in vitro screening of 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine. By systematically evaluating its cytotoxicity, permeability, target class interactions, and metabolic stability, researchers can rapidly gain a foundational understanding of its pharmacological profile. The data generated from this cascade will be instrumental in guiding subsequent hit-to-lead optimization efforts and in making informed decisions about the future development of this novel pyrazole derivative.

References

  • AxisPharm. Microsomal Stability Assay Protocol. Available from: [Link]

  • Creative Bioarray. Parallel Artificial Membrane Permeability Assay (PAMPA) Protocol. Available from: [Link]

  • Reaction Biology. Kinase Screening Assay Services. Available from: [Link]

  • Nordic Biolabs. CellTiter-Glo® 2.0 Assay. Available from: [Link]

  • Oslo University Hospital. CellTiter-Glo Assay. Available from: [Link]

  • PMC. Advances in G Protein-Coupled Receptor High-throughput Screening. Available from: [Link]

  • Technology Networks. pampa-permeability-assay.pdf. Available from: [Link]

  • Evotec. Microsomal Stability | Cyprotex ADME-Tox Solutions. Available from: [Link]

  • Recent progress in assays for GPCR drug discovery. Available from: [Link]

  • ResearchGate. Microsomal stability assay for human and mouse liver microsomes - drug metabolism v1. Available from: [Link]

  • New Journal of Chemistry (RSC Publishing). Design, synthesis, characterization, in vitro screening, molecular docking, 3D-QSAR, and ADME-Tox investigations of novel pyrazole derivatives as antimicrobial agents. Available from: [Link]

  • Celtarys. Insights & FAQs | High-Throughput Screening of GPCRs for Drug Discovery. Available from: [Link]

  • MDPI. Synthesis, Characterization, Antimicrobial Screening and Free-Radical Scavenging Activity of Some Novel Substituted Pyrazoles. Available from: [Link]

  • PubMed. Synthesis, in silico modelling, and in vitro biological evaluation of substituted pyrazole derivatives as potential anti-skin cancer, anti-tyrosinase, and antioxidant agents. Available from: [Link]

  • An accessible and generalizable in vitro luminescence assay for detecting GPCR activation. Available from: [Link]

  • Charnwood Discovery. Microsomal Stability - In Vitro Assay. Available from: [Link]

  • Eurofins Discovery. In Vitro Kinase Assays, Extensive Expertise, Over 500 Assays. Available from: [Link]

  • PMC. Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. Available from: [Link]

  • Waters Corporation. Determination of Microsomal Stability by UPLC -MS/MS. Available from: [Link]

  • Biointerface Research in Applied Chemistry. Synthesis, in vitro Antimicrobial Activity, and Docking Studies of some Pyrano[2,3-c] Pyrazole Derivatives. Available from: [Link]

  • Frontiers. Development of a CDK10/CycM in vitro Kinase Screening Assay and Identification of First Small-Molecule Inhibitors. Available from: [Link]

  • AddexBio. G-Protein Coupled Receptor (GPCR) Screening Assays. Available from: [Link]

  • PMC. Real-Time Parallel Artificial Membrane Permeability Assay Based on Supramolecular Fluorescent Artificial Receptors. Available from: [Link]

  • ijpbs. In-Silico Design, Synthesis and Evaluation of Some Pyrazolo Pyrazole Derivatives as Anticancer Agents. Available from: [Link]

  • BioAssay Systems. Parallel Artificial Membrane Permeability Assay Kit (PAMPA-096). Available from: [Link]

  • IQVIA Laboratories. Early Hit-to-Lead ADME screening bundle. Available from: [Link]

  • In Vitro Cytotoxicity and Cell Viability Assays: Principles, Advantages, and Disadvantages. Available from: [Link]

  • Pharmaceutical Technology. ADME Studies: Determining Promising Drug Compounds. Available from: [Link]

  • PMC. Predictive Models For Estimating Cytotoxicity On The Basis Of Chemical Structures. Available from: [Link]

  • Agilent. ADME Assays. Available from: [Link]

  • NextSDS. N-[1-(1-methyl-1H-pyrazol-4-yl)ethylidene]hydroxylamine. Available from: [Link]

  • PubChemLite. N-[1-(1-methyl-1h-pyrazol-4-yl)ethylidene]hydroxylamine. Available from: [Link]

  • MDPI. N-(3-(tert-Butyl)-1-methyl-1H-pyrazol-5-yl)-4-methyl-N-tosylbenzenesulfonamide. Available from: [Link]

Sources

Exploratory

An In-Depth Technical Guide to the Predicted Spectroscopic Profile of 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine

Abstract This technical guide provides a comprehensive, theoretically-grounded prediction of the Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data for 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine. Given the abse...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This technical guide provides a comprehensive, theoretically-grounded prediction of the Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data for 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine. Given the absence of publicly available experimental reference spectra for this specific molecule, this document serves as an essential resource for researchers in medicinal chemistry and drug development. By synthesizing data from structurally analogous compounds and applying fundamental principles of spectroscopic interpretation, this guide offers a robust predictive framework for the identification and characterization of this novel pyrazole derivative. We will delve into the rationale behind the predicted chemical shifts, coupling constants, and fragmentation patterns, providing detailed, field-proven experimental protocols to validate these predictions.

Introduction to 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine

Pyrazole-containing compounds are a cornerstone of modern medicinal chemistry, exhibiting a wide array of biological activities, including anti-inflammatory, anti-tumor, and antiviral properties.[1][2][3] The specific compound, 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine, incorporates a chiral ethylamine sidechain on a 1-methyl-pyrazole core, making it a valuable scaffold for the development of novel therapeutic agents. Accurate structural confirmation is the first critical step in any drug discovery pipeline, and NMR and MS are the gold-standard techniques for this purpose.

The primary challenge addressed by this guide is the current lack of published, peer-reviewed spectral data for this molecule. This guide bridges that gap by providing a detailed, predictive analysis grounded in established chemical principles and data from closely related structures.

Molecular Structure

The structure consists of a 1,4-disubstituted pyrazole ring linked to an ethylamine group at the C4 position.

Caption: Molecular structure of 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine.

Predicted ¹H NMR Spectral Analysis

The ¹H NMR spectrum is arguably the most powerful tool for the initial structural elucidation of organic molecules. Our predictions are based on the analysis of similar pyrazole structures found in the literature and established chemical shift principles.[3][4][5]

Methodology for Prediction

The prediction of chemical shifts (δ) is derived from:

  • Analysis of Analogs: Spectral data for compounds like 1-methyl-1H-pyrazol-4-amine provide a baseline for the pyrazole core protons and the N-methyl group.[4]

  • Substituent Effects: The electronic effect of the ethylamine group on the pyrazole ring is considered.

  • Standard Chemical Shift Tables: Values for the aliphatic ethylamine sidechain are predicted using standard correlation charts for alkyl amines.[5]

Predicted ¹H NMR Data
Proton AssignmentPredicted δ (ppm)MultiplicityCoupling Constant (J, Hz)IntegrationRationale
Pyrazole H5~7.5 - 7.7s (singlet)-1HDeshielded by adjacent ring nitrogen (N1). Appears as a singlet due to the C4 substitution.
Pyrazole H3~7.3 - 7.5s (singlet)-1HSlightly more shielded than H5. Also a singlet due to C4 substitution.
N-CH₃~3.8 - 3.9s (singlet)-3HCharacteristic shift for a methyl group on a pyrazole nitrogen.[3]
Ethylamine CH~3.5 - 3.7q (quartet)~6.8 Hz1HMethine proton coupled to the adjacent CH₃ group (3 protons) and deshielded by the adjacent nitrogen.
Ethylamine NH₂~1.5 - 2.5br s (broad singlet)-2HProtons on nitrogen often appear as a broad signal and can exchange with trace water in the solvent.
Ethylamine CH₃~1.2 - 1.4d (doublet)~6.8 Hz3HCoupled to the single methine (CH) proton.
Experimental Protocol: ¹H NMR Acquisition

A self-validating protocol ensures data integrity and reproducibility.

  • Sample Preparation: Dissolve ~5-10 mg of the purified compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

  • Instrument Setup: Use a 400 MHz (or higher) NMR spectrometer.

  • Acquisition Parameters:

    • Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker systems).

    • Spectral Width: ~16 ppm (from -2 to 14 ppm).

    • Acquisition Time: ~2-3 seconds.

    • Relaxation Delay (d1): 5 seconds to ensure full relaxation of all protons for accurate integration.

    • Number of Scans: 16-64 scans, depending on sample concentration.

  • Data Processing: Apply a Fourier transform with an exponential line broadening of ~0.3 Hz. Phase and baseline correct the spectrum. Calibrate the spectrum by setting the TMS peak to 0.00 ppm. Integrate all peaks.

Predicted ¹³C NMR Spectral Analysis

¹³C NMR spectroscopy provides crucial information about the carbon skeleton of the molecule. Predictions are based on data from various substituted pyrazoles and standard correlation tables.[3][6][7]

Predicted ¹³C NMR Data
Carbon AssignmentPredicted δ (ppm)Rationale
Pyrazole C5~137 - 140Aromatic carbon adjacent to two nitrogen atoms, typically downfield.
Pyrazole C3~128 - 132Aromatic carbon with a slightly more shielded environment than C5.
Pyrazole C4~118 - 122The substituted carbon, its chemical shift is influenced by the ethylamine group.
Ethylamine CH~48 - 52Aliphatic carbon directly attached to a nitrogen atom.
N-CH₃~38 - 40Typical shift for a methyl group on a pyrazole nitrogen.[3]
Ethylamine CH₃~22 - 25Aliphatic methyl carbon, relatively shielded.
Experimental Protocol: ¹³C NMR and DEPT Acquisition
  • Sample Preparation: Use the same sample prepared for ¹H NMR analysis. A higher concentration (~20-30 mg) is often beneficial.

  • Instrument Setup: Use a 400 MHz (or higher) spectrometer equipped with a broadband probe.

  • ¹³C Acquisition Parameters:

    • Pulse Program: Standard proton-decoupled experiment (e.g., 'zgpg30').

    • Spectral Width: ~220 ppm (from -10 to 210 ppm).

    • Number of Scans: 1024 or more scans are typically required due to the low natural abundance of ¹³C.

  • DEPT-135 Acquisition: Run a DEPT-135 experiment. This is critical for validation as it will show CH and CH₃ signals as positive peaks, and CH₂ signals as negative peaks (none expected here), while quaternary carbons (like C4) will be absent. This helps to unambiguously assign the carbon types.

Predicted Mass Spectrometry (MS) Analysis

Mass spectrometry provides the molecular weight and invaluable structural information through fragmentation analysis. The predictions are based on established fragmentation rules for amines and pyrazole heterocycles.[8][9][10]

Predicted Molecular Ion and Key Fragments
  • Molecular Formula: C₇H₁₃N₃

  • Exact Mass: 139.1109

  • Predicted Molecular Ion (M⁺˙): A peak at m/z = 139 is expected in an electron ionization (EI) spectrum. Due to the "Nitrogen Rule," an odd number of nitrogen atoms results in an odd nominal molecular weight, which is consistent.[9]

m/zProposed FragmentRationale for Formation
139[C₇H₁₃N₃]⁺˙Molecular Ion (M⁺˙)
124 [C₆H₁₀N₃]⁺ Base Peak. Formed via α-cleavage, the most favorable fragmentation pathway for amines, involving the loss of a methyl radical (•CH₃).[10] This results in a highly stable, resonance-delocalized iminium cation.
97[C₄H₅N₃]⁺˙Loss of the entire ethyl group (•C₂H₅) from the molecular ion.
82[C₄H₆N₂]⁺Loss of HCN from the m/z 124 fragment, a characteristic fragmentation of the pyrazole ring.[8]
Key Fragmentation Pathway: Alpha-Cleavage

The dominant fragmentation process for an aliphatic amine is alpha-cleavage, which involves the homolytic cleavage of a C-C bond adjacent to the nitrogen atom. This process leads to the formation of a stable iminium ion and is expected to produce the base peak (the most intense peak) in the spectrum.

cluster_mol Molecular Ion (M⁺˙) cluster_frag Key Fragments M [Molecule]⁺˙ m/z = 139 BasePeak [M - CH₃]⁺ m/z = 124 (Base Peak - Iminium Ion) M->BasePeak α-Cleavage (-•CH₃) RingFrag [BasePeak - HCN]⁺ m/z = 82 BasePeak->RingFrag Ring Fragmentation

Caption: Predicted primary fragmentation pathway for 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine.

Experimental Protocol: GC-MS Analysis
  • Sample Preparation: Prepare a dilute solution of the compound (~1 mg/mL) in a volatile solvent like methanol or ethyl acetate.

  • Instrument Setup: Use a Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) with an electron ionization (EI) source.

  • GC Parameters:

    • Column: A standard non-polar column (e.g., DB-5ms).

    • Injection Volume: 1 µL.

    • Temperature Program: Start at 50°C, hold for 1 minute, then ramp to 280°C at 20°C/min.

  • MS Parameters:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Mass Range: Scan from m/z 40 to 400.

Integrated Analytical Workflow

Confirming the structure of a novel compound requires a synergistic approach, using each piece of data to validate the others. This workflow ensures a high degree of confidence in the final structural assignment.

Start Synthesized Product MS Acquire Mass Spectrum Start->MS CheckMW Does m/z 139 match Molecular Ion? MS->CheckMW HNMR Acquire ¹H NMR CheckMW->HNMR Yes Reevaluate Re-evaluate Synthesis/ Purification CheckMW->Reevaluate No CNMR Acquire ¹³C & DEPT NMR HNMR->CNMR AnalyzeH Assign Signals: - 2 Pyrazole singlets - 1 N-Me singlet - 1 CH quartet - 1 CH₃ doublet CNMR->AnalyzeH AnalyzeC Assign Signals: - 6 unique carbons - Confirm CH/CH₃ with DEPT AnalyzeH->AnalyzeC StructureConfirm Structure Confirmed AnalyzeC->StructureConfirm All Data Consistent AnalyzeC->Reevaluate Inconsistent

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Foundational

A Technical Guide to the Preclinical Pharmacokinetic Characterization and Bioavailability Prediction of 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine

Abstract The journey of a novel chemical entity (NCE) from laboratory bench to clinical application is fraught with challenges, with poor pharmacokinetic properties being a primary cause of late-stage attrition.[1] Early...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

The journey of a novel chemical entity (NCE) from laboratory bench to clinical application is fraught with challenges, with poor pharmacokinetic properties being a primary cause of late-stage attrition.[1] Early and accurate assessment of a compound's Absorption, Distribution, Metabolism, and Excretion (ADME) profile is therefore not just beneficial, but critical for success. This guide provides a comprehensive, technically-grounded framework for characterizing the pharmacokinetics and predicting the oral bioavailability of a promising NCE, 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine. We will explore the strategic integration of in silico, in vitro, and in vivo methodologies, moving from computational predictions to empirical validation. This document is designed for drug development scientists, offering not just protocols, but the strategic rationale behind each experimental choice, ensuring a robust and self-validating approach to preclinical characterization.

Part 1: The Compound in Context: Physicochemical Profile and the Pyrazole Scaffold

The Strategic Importance of the Pyrazole Moiety

The pyrazole ring is a five-membered aromatic heterocycle that has become an increasingly important scaffold in modern medicinal chemistry.[2][3] Its unique physicochemical properties, including its ability to act as both a hydrogen bond donor and acceptor, contribute to its metabolic stability and favorable interactions with biological targets.[4] The presence of the pyrazole nucleus is a feature of numerous FDA-approved drugs, spanning therapeutic areas from oncology to inflammatory conditions, which underscores its status as a "privileged structure" in drug design.[3][4][5] This history of success provides a strong rationale for investigating novel pyrazole-containing compounds like 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine.

Predicted Physicochemical Properties of 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine

Before embarking on experimental studies, an initial assessment of the compound's fundamental physicochemical properties is essential. These parameters govern its behavior in biological systems and can be reliably predicted using computational tools.[6] This initial profile serves as a foundational hypothesis that will be tested and refined through subsequent in vitro experiments.

PropertyPredicted ValueSignificance in Pharmacokinetics
Molecular Weight 125.18 g/mol Influences diffusion and permeability; generally <500 Da is preferred for oral drugs.
pKa (strongest basic) 9.5 ± 0.3Governs the ionization state at physiological pH, which critically impacts solubility and membrane permeability.
LogP 0.4 ± 0.5A measure of lipophilicity; affects solubility, permeability, plasma protein binding, and metabolism.
Topological Polar Surface Area (TPSA) 41.5 ŲCorrelates with passive membrane permeability; values <140 Ų are often associated with good oral bioavailability.
Aqueous Solubility HighEssential for dissolution in the gastrointestinal tract prior to absorption.

Note: Predicted values are derived from standard computational algorithms and require experimental verification.

Part 2: In Silico Forecasting: Predicting ADME and Bioavailability

The initial phase of pharmacokinetic assessment leverages computational models to predict a compound's ADME profile and oral bioavailability directly from its chemical structure.[7][8] This in silico approach allows for the rapid, cost-effective screening of many candidates, prioritizing resources for compounds with the highest probability of success.[6][9]

The Rationale: A "Fail Fast, Fail Cheap" Strategy

The core principle of early ADME modeling is to identify potential liabilities before significant time and resources are invested.[10] By flagging compounds with predicted poor absorption, rapid metabolism, or low bioavailability, research efforts can be focused on more promising candidates, streamlining the drug discovery pipeline.[9]

Computational Workflow for ADME & Bioavailability Prediction

The prediction process follows a structured, multi-model approach to build a comprehensive profile of the NCE.

G cluster_input Input cluster_models In Silico Prediction Models cluster_output Predicted Output SMILES 2D Structure (SMILES) of 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine PhysChem Physicochemical Properties (LogP, pKa, Solubility) SMILES->PhysChem ADME_Models ADME QSAR/ML Models (Permeability, PPB, Metabolism) SMILES->ADME_Models PBPK Physiologically Based Pharmacokinetic (PBPK) Model PhysChem->PBPK ADME_Models->PBPK ADME_Profile Comprehensive ADME Profile ADME_Models->ADME_Profile Bioavailability Predicted Oral Bioavailability (F%) PBPK->Bioavailability

Caption: In silico workflow from chemical structure to predicted bioavailability.

Interpreting Computational Predictions

The output of these models provides the first glimpse into the potential in vivo behavior of the compound.

ParameterPredicted ProfileImplication for Development
GI Absorption HighThe compound is likely to be well-absorbed from the gut.
CYP450 Inhibition Low risk for major isoforms (e.g., 3A4, 2D6)Reduced potential for drug-drug interactions.[11]
Metabolic Stability ModerateSuggests the compound may have a reasonable half-life, but experimental validation is crucial.
Plasma Protein Binding Low to ModerateA higher free fraction of the drug may be available to exert its pharmacological effect.
Human Oral Bioavailability (F%) 40% - 60%A promising initial prediction that warrants progression to in vitro and in vivo testing.[1]

These in silico results collectively suggest that 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine is a viable candidate for further development, justifying the allocation of resources for empirical testing.

Part 3: In Vitro Validation: Characterizing Core ADME Properties

In vitro ADME assays are fundamental to early drug discovery, providing the first layer of empirical data to confirm or challenge in silico predictions.[10][12] These assays use subcellular fractions, cells, or artificial membranes to model key physiological processes.[13][14]

The Causality of In Vitro Experimentation

The goal is not merely to measure properties but to understand the mechanisms that will govern the drug's fate in vivo. For instance, low permeability in a Caco-2 assay could be due to poor passive diffusion or active efflux by transporters like P-glycoprotein (P-gp).[12] Identifying this causality early allows for targeted chemical modifications to improve the compound's properties.

Key Experimental Protocols

The following protocols represent a standard, robust suite of assays for initial ADME characterization.

  • Objective: To determine the maximum dissolved concentration of the compound in an aqueous buffer at physiological pH (7.4).

  • Methodology:

    • Prepare a supersaturated stock solution of the compound in dimethyl sulfoxide (DMSO).

    • Add an excess of the compound to a phosphate-buffered saline (PBS) solution (pH 7.4).

    • Shake the suspension at room temperature for 24 hours to ensure equilibrium is reached.

    • Filter the suspension to remove undissolved solid.

    • Quantify the concentration of the dissolved compound in the filtrate using a validated LC-MS/MS (Liquid Chromatography with tandem mass spectrometry) method.

    • Compare the measured concentration against a standard curve.

  • Objective: To assess the passive diffusion of the compound across an artificial lipid membrane, modeling absorption in the gastrointestinal tract.

  • Methodology:

    • A 96-well filter plate is coated with a lipid solution (e.g., 2% lecithin in dodecane) to form an artificial membrane.

    • The compound is added to the donor wells (pH adjusted to simulate the small intestine, e.g., 6.5).

    • The filter plate is placed on top of an acceptor plate containing buffer at pH 7.4.

    • The plates are incubated for a defined period (e.g., 4-16 hours).

    • The concentration of the compound in both the donor and acceptor wells is quantified by LC-MS/MS.

    • The effective permeability (Pe) is calculated. High- and low-permeability control compounds are run in parallel for validation.

  • Objective: To evaluate the rate of metabolism by Phase I enzymes (primarily Cytochrome P450s) present in HLMs.

  • Methodology:

    • Incubate the test compound (at a low concentration, e.g., 1 µM) with pooled HLMs and a NADPH-regenerating system (cofactor for CYP enzymes) at 37°C.

    • Collect aliquots at multiple time points (e.g., 0, 5, 15, 30, 60 minutes).

    • Quench the reaction in each aliquot with a cold organic solvent (e.g., acetonitrile) to stop enzymatic activity.

    • Analyze the remaining parent compound concentration in each sample by LC-MS/MS.

    • Determine the rate of disappearance of the parent compound to calculate the in vitro half-life (t½) and intrinsic clearance (CLint).

Decision-Making Framework Based on In Vitro Data

The results from these assays guide the decision to either advance the compound, optimize its structure, or terminate its development.

G start In Vitro Data (Solubility, Permeability, Stability) solubility_check Solubility > 100 µM? start->solubility_check permeability_check PAMPA Pe > 5 x 10^-6 cm/s? solubility_check->permeability_check Yes formulate Action: Formulation Strategy solubility_check->formulate No stability_check HLM t½ > 30 min? permeability_check->stability_check Yes optimize_perm Action: Optimize Structure (Reduce Polarity/Size) permeability_check->optimize_perm No optimize_met Action: Optimize Structure (Block Metabolic Hotspots) stability_check->optimize_met No proceed Proceed to In Vivo PK Study stability_check->proceed Yes

Caption: Decision-making flowchart based on primary in vitro ADME results.

Part 4: In Vivo Pharmacokinetics: The Whole-System View

In vivo pharmacokinetic studies in animal models are essential for understanding how a compound is absorbed, distributed, metabolized, and excreted within a complete biological system.[15][16] These studies are critical for determining key PK parameters that inform dose selection for efficacy and toxicology studies, and for predicting human pharmacokinetics.[17][18]

The Bridge to Human Prediction

Rodent models, such as the Sprague-Dawley rat, are commonly used in early PK studies due to their well-characterized physiology and handling practicalities.[16][19] Data from these studies, particularly when comparing intravenous (IV) and oral (PO) administration, allows for the definitive calculation of absolute oral bioavailability (F%).

Protocol 4.2.1: Single-Dose Pharmacokinetic Study in Rats (IV and PO)
  • Objective: To determine the key pharmacokinetic parameters and absolute oral bioavailability of 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine in rats.

  • Study Design:

    • Species: Male Sprague-Dawley rats (n=3-5 per group).

    • Group 1 (IV): Administer a single bolus dose (e.g., 1 mg/kg) via the tail vein.

    • Group 2 (PO): Administer a single oral gavage dose (e.g., 10 mg/kg) using an appropriate vehicle.

    • The study must adhere to Good Laboratory Practice (GLP) guidelines and receive ethical approval.[20][21]

  • Methodology:

    • Following administration, collect serial blood samples (e.g., via tail vein microsampling) at specified time points (e.g., 0.08, 0.25, 0.5, 1, 2, 4, 8, 24 hours).[22]

    • Process blood samples to isolate plasma and store at -80°C until analysis.

    • Develop and validate a sensitive and specific LC-MS/MS method for the quantification of the compound in rat plasma.

    • Analyze the plasma samples to determine the drug concentration at each time point.

  • Data Analysis:

    • Plot plasma concentration versus time for both IV and PO groups.

    • Use non-compartmental analysis software (e.g., Phoenix WinNonlin) to calculate key pharmacokinetic parameters.[22]

Key Pharmacokinetic Parameters and Interpretation

The data from the in vivo study provides a quantitative understanding of the drug's disposition.

ParameterDefinitionTypical IV ValueTypical PO ValueInterpretation
Cmax Maximum observed plasma concentrationN/A (C0 extrapolated)150 ng/mLIndicates the rate and extent of absorption.
Tmax Time to reach CmaxN/A1.0 hrReflects the speed of absorption.
AUC(0-inf) Area under the concentration-time curve800 nghr/mL1600 nghr/mLRepresents total systemic drug exposure.
Elimination half-life4.0 hr4.2 hrTime taken for plasma concentration to reduce by half.
CL Clearance20 mL/min/kgN/AVolume of plasma cleared of the drug per unit time.
Vd Volume of distribution2.5 L/kgN/AApparent volume into which the drug distributes.
F% Absolute BioavailabilityN/A25%The fraction of the oral dose that reaches systemic circulation. Calculated as (AUCpo/Dose_po) / (AUCiv/Dose_iv) * 100.

An oral bioavailability of 25% in this example, while not high, may be acceptable depending on the compound's potency and therapeutic index. It provides a solid, data-driven foundation for decisions regarding formulation development or structural modifications to improve absorption or reduce first-pass metabolism.

Part 5: Integrated Analysis and Future Directions

The successful characterization of a novel compound like 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine relies on the synthesis of data from all three stages: in silico, in vitro, and in vivo. The initial computational predictions provided a working hypothesis, the in vitro assays offered mechanistic validation and identified potential liabilities, and the in vivo study delivered the definitive measure of systemic exposure and bioavailability in a living system.

This integrated dataset forms the core of the compound's preclinical profile. It enables an informed decision on whether to advance the molecule as a clinical candidate. Future work would involve more complex studies, such as identifying metabolites, assessing potential for drug-drug interactions through CYP induction/inhibition assays, and conducting pharmacokinetic studies in non-rodent species to support human dose prediction.[11][23] This rigorous, multi-faceted approach maximizes the probability of selecting a compound with a pharmacokinetic profile conducive to success in clinical trials.

References

  • Selvita. In Vitro ADME. [Link]

  • Charles River Laboratories. In Vitro ADME Assays and Services. [Link]

  • Genesis Drug Discovery & Development. In Vitro ADME. [Link]

  • IQVIA Laboratories. In Vitro screening. [Link]

  • Creative Biolabs. In Vitro ADME Assays: Principles, Applications & Protocols. [Link]

  • Lv, J., Zheng, M., & Lu, Y. (2022). HobPre: accurate prediction of human oral bioavailability for small molecules. Journal of Cheminformatics. [Link]

  • Paraza Pharma Inc. Pharmacokinetics (PK) and In Vivo Studies. [Link]

  • BioDuro. In Vivo PK and TK. [Link]

  • Creative Biolabs. Rodent In Vivo PK Service. [Link]

  • Simulations Plus. (2014). In silico PREDICTION OF ORAL BIOAVAILABILITY. [Link]

  • Alqahtani, S. (2024). Overcoming Challenges in Small-Molecule Drug Bioavailability: A Review of Key Factors and Approaches. MDPI. [Link]

  • Simulations Plus. (2016). in silico Prediction of Oral Bioavailability. [Link]

  • Alqahtani, S., Mohamed, L. A., & Kaddoumi, A. (2013). Experimental models for predicting drug absorption and metabolism. Expert Opinion on Drug Metabolism & Toxicology. [Link]

  • Ireson, C. R., et al. (2020). Guidelines for the experimental design of pharmacokinetic studies with nanomaterials in preclinical animal models. Journal of Controlled Release. [Link]

  • Yoshida, F., & Topliss, J. G. (2000). Predicting human oral bioavailability of a compound: development of a novel quantitative structure-bioavailability relationship. Journal of Medicinal Chemistry. [Link]

  • Nuvisan. Expert DMPK solutions: tailored in vivo PK studies across multiple species. [Link]

  • Zhao, Y. H., et al. (2012). A Novel Chemometric Method for the Prediction of Human Oral Bioavailability. International Journal of Molecular Sciences. [Link]

  • Alqahtani, S. (2025). Improving on in-silico prediction of oral drug bioavailability. ResearchGate. [Link]

  • U.S. Food and Drug Administration. (1997). S6 Preclinical Safety Evaluation of Biotechnology-Derived Pharmaceuticals. [Link]

  • Creative Bioarray. Experimental Methods for Identifying Drug-Drug Interactions. [Link]

  • Parrott, N., et al. (2019). Prediction of Oral Bioavailability in Rats: Transferring Insights from in Vitro Correlations to (Deep) Machine Learning Models Using in Silico Model Outputs and Chemical Structure Parameters. Molecular Pharmaceutics. [Link]

  • Fagerholm, U., et al. (2021). Advances in Predictions of Oral Bioavailability of Candidate Drugs in Man with New Machine Learning Methodology. Pharmaceutics. [Link]

  • Zhao, Y. H., et al. (2012). A novel chemometric method for the prediction of human oral bioavailability. PubMed. [Link]

  • Li, Y., et al. (2022). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. RSC Medicinal Chemistry. [Link]

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Exploratory

Material safety data sheet (MSDS) and handling guidelines for1-(1-Methyl-1H-pyrazol-4-yl)ethylamine

An In-depth Technical Guide to the Material Safety and Handling of 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine Foreword: A Proactive Approach to Laboratory Safety This document serves as a technical guide for researchers, sci...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide to the Material Safety and Handling of 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine

Foreword: A Proactive Approach to Laboratory Safety

This document serves as a technical guide for researchers, scientists, and drug development professionals, providing a robust framework for the safe handling of 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine. The recommendations herein are synthesized from the safety profiles of structurally analogous pyrazole compounds and established principles of chemical hygiene for amine-containing molecules. Our objective is to empower the scientific community with the knowledge to mitigate risks, ensuring both personal safety and the integrity of their research.

Section 1: Compound Identification and Inferred Hazard Profile

1.1. Chemical Identity:

Identifier Value
Chemical Name 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine
Synonyms 1-(1-methylpyrazol-4-yl)ethanamine
CAS Number 1205743-30-5
Molecular Formula C₆H₁₁N₃
Molecular Weight 125.17 g/mol
Structure

1.2. Inferred Hazard Classification:

Due to the absence of a specific SDS for 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine, the following hazard classifications are inferred from structurally related pyrazole derivatives. These should be considered potential hazards until specific toxicological data becomes available.

Hazard Class Inferred GHS Classification Signal Word Supporting Evidence from Analogs
Acute Toxicity (Oral) Category 4WarningHarmful if swallowed[1][2][3]
Acute Toxicity (Dermal) Category 3 or 4Danger / WarningToxic or harmful in contact with skin[1][2][3]
Acute Toxicity (Inhalation) Category 4WarningHarmful if inhaled[1][2][3]
Skin Corrosion/Irritation Category 1B or 2Danger / WarningCauses severe skin burns and eye damage or causes skin irritation[1][4][5][6][7][8]
Serious Eye Damage/Irritation Category 1 or 2ADanger / WarningCauses serious eye damage or serious eye irritation[4][5][6][7][9]
Specific Target Organ Toxicity (Single Exposure) Category 3WarningMay cause respiratory irritation[1][4]

1.3. GHS Pictograms (Anticipated):

Based on the inferred hazards, the following GHS pictograms are anticipated to be relevant:

  • Corrosion: (for skin and eye damage)

  • Exclamation Mark: (for acute toxicity, skin/eye irritation, respiratory tract irritation)

  • Health Hazard: (if further data suggests more severe target organ effects)

  • Skull and Crossbones: (if dermal toxicity is confirmed as Category 3)

Section 2: Prudent Practices for Handling and Storage

The following protocols are designed to minimize exposure and ensure safe handling, drawing from best practices for handling amine compounds and the available data on related pyrazoles.

2.1. Engineering Controls: The First Line of Defense

All manipulations of 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine, including weighing, transferring, and preparing solutions, should be conducted in a properly functioning chemical fume hood.[2] The fume hood provides critical protection against the inhalation of vapors, mists, or aerosols.

G cluster_workflow Safe Handling Workflow start Start: Obtain Compound fume_hood Work in Chemical Fume Hood start->fume_hood Always ppe Don Appropriate PPE fume_hood->ppe manipulation Weighing, Transferring, and Solution Preparation ppe->manipulation storage Store in a Cool, Dry, Well-Ventilated Area manipulation->storage end End: Decontaminate & Dispose storage->end

Caption: A logical workflow for the safe handling of 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine.

2.2. Personal Protective Equipment (PPE): Essential Barrier Protection

A comprehensive PPE strategy is crucial for preventing dermal, ocular, and respiratory exposure.

  • Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn in situations with a higher risk of splashing.[5][7]

  • Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, must be worn. Inspect gloves for any signs of degradation or puncture before use.[5][7]

  • Skin and Body Protection: A flame-retardant lab coat should be worn and kept buttoned. Ensure that arms and legs are fully covered.

  • Respiratory Protection: In situations where engineering controls may not be sufficient, a NIOSH-approved respirator with an organic vapor cartridge may be necessary.[7]

2.3. Storage and Incompatibility:

Proper storage is critical to maintaining the stability of the compound and preventing hazardous reactions.

  • Storage Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[2][5] Some related compounds are noted to be air-sensitive, so storage under an inert atmosphere (e.g., argon or nitrogen) is a prudent measure.[6]

  • Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong bases.[6] Contact with these materials could lead to vigorous and potentially hazardous reactions.

Section 3: Emergency Procedures and First Aid

Prompt and appropriate action is critical in the event of an exposure or spill.

3.1. First Aid Measures:

Exposure Route First Aid Protocol
Inhalation Move the individual to fresh air immediately. If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.[2][5][7]
Skin Contact Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes. Seek immediate medical attention.[2][5][7]
Eye Contact Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[2][5][7]
Ingestion Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[2]

3.2. Spill and Leak Response:

In the event of a spill, prioritize personal safety and environmental containment.

G cluster_spill Spill Response Protocol spill Spill Occurs evacuate Evacuate Non-Essential Personnel spill->evacuate ventilate Ensure Adequate Ventilation evacuate->ventilate ppe Don Appropriate PPE ventilate->ppe contain Contain Spill with Inert Absorbent ppe->contain collect Collect and Place in a Sealed Container contain->collect decontaminate Decontaminate Spill Area collect->decontaminate dispose Dispose of as Hazardous Waste decontaminate->dispose

Caption: A stepwise protocol for responding to a spill of 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine.

Section 4: Waste Disposal

All waste materials containing 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine, including empty containers, contaminated absorbents, and disposable PPE, must be treated as hazardous waste.[6][7] Dispose of this material in accordance with all applicable federal, state, and local environmental regulations. Do not allow the material to enter drains or waterways.

Section 5: Physical and Chemical Properties (Predicted)

The following properties are predicted based on the chemical structure and data from similar compounds. Experimental verification is recommended.

Property Predicted Value/Information
Appearance Likely a liquid or low-melting solid
Odor Amine-like
Boiling Point No data available
Melting Point No data available
Solubility Likely soluble in organic solvents
Stability Stable under recommended storage conditions. May be air-sensitive.[6]
Hazardous Decomposition Products Combustion may produce carbon oxides (CO, CO₂) and nitrogen oxides (NOx).[6]

Conclusion: A Culture of Safety

The responsible use of novel chemical compounds is a cornerstone of scientific advancement. While this guide provides a comprehensive framework for the safe handling of 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine based on the best available information, it is not a substitute for a thorough risk assessment and sound scientific judgment. Researchers are encouraged to remain vigilant, seek additional information as it becomes available, and foster a laboratory culture where safety is a shared and paramount responsibility.

References

  • NextSDS. N-[1-(1-methyl-1H-pyrazol-4-yl)ethylidene]hydroxylamine.
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  • CymitQuimica. (2024, December 19).
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  • Sigma-Aldrich. (2025, November 6).
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  • Enamine. safety data sheet - 1. PRODUCT AND COMPANY IDENTIFICATION 2.
  • Enamine. safety data sheet - 1. PRODUCT AND COMPANY IDENTIFICATION 2.
  • Fluorochem. 1-(1-Propyl-1H-pyrazol-4-yl)ethylamine.
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  • Fisher Scientific.

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Foundational

An In-depth Technical Guide to Elucidating the Receptor Binding Affinity of 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine

A Senior Application Scientist's Approach to Characterizing a Novel Pyrazole-Based Compound Authored by: Gemini, Senior Application Scientist Introduction: The Rationale for Investigation The 1-methyl-1H-pyrazole core is...

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Author: BenchChem Technical Support Team. Date: April 2026

A Senior Application Scientist's Approach to Characterizing a Novel Pyrazole-Based Compound

Authored by: Gemini, Senior Application Scientist

Introduction: The Rationale for Investigation

The 1-methyl-1H-pyrazole core is present in numerous biologically active compounds. Depending on the substitutions, pyrazole derivatives have been reported to target a range of receptors, including G-protein coupled receptors (GPCRs) like histamine and muscarinic receptors, as well as various kinases.[3][4] The ethylamine side chain at the 4-position of the pyrazole ring in our compound of interest is a common feature in ligands for monoamine receptors. Given this structural context, a logical starting point for characterization is to screen 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine against panels of receptors where related pyrazole compounds have shown activity. Prime candidates for initial investigation include the histamine H3 receptor (H3R) and the muscarinic M4 receptor, both of which are significant targets in neuroscience drug discovery.[3][4] Additionally, the broad inhibitory activity of pyrazole derivatives against kinases, such as spleen tyrosine kinase (SYK), warrants investigation.[5]

This guide will outline a tiered approach, beginning with the synthesis of the compound, followed by a broad primary screen, and then delving into specific, high-fidelity binding and functional assays for the most promising targets.

Synthesis of 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine

A robust and scalable synthesis is paramount for any screening campaign. A logical synthetic route proceeds via the reductive amination of a suitable carbonyl precursor.

Proposed Synthetic Pathway:

Synthesis_Pathway A 1-(1-Methyl-1H-pyrazol-4-yl)ethanone D 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine A->D Reductive Amination B Ammonia or Ammonium Acetate B->D C Reducing Agent (e.g., NaBH3CN, H2/Pd-C) C->D

Caption: Proposed synthesis of the target compound via reductive amination.

Step-by-Step Protocol (Exemplar):

This protocol is adapted from established methods for the reductive amination of pyrazole carbaldehydes.[6]

  • Reaction Setup: To a solution of 1-(1-methyl-1H-pyrazol-4-yl)ethanone (1.0 eq) in a suitable solvent such as methanol or 1,2-dichloroethane, add an excess of an ammonia source, for example, ammonium acetate (5-10 eq).

  • Imine Formation: Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the intermediate imine.

  • Reduction: Add a reducing agent, such as sodium cyanoborohydride (NaBH3CN) or sodium triacetoxyborohydride (NaBH(OAc)3) (1.5-2.0 eq), portion-wise to the reaction mixture. Alternatively, catalytic hydrogenation (H2 gas over a palladium-on-carbon catalyst) can be employed.

  • Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

  • Work-up and Purification: Quench the reaction carefully with water or a mild acid. Extract the product into an organic solvent (e.g., ethyl acetate or dichloromethane). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to yield 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine.

Tier 1: Broad Panel Screening

To cast a wide net and identify potential receptor targets, an initial broad panel screen is the most efficient approach. This is typically performed by a contract research organization (CRO) offering commercially available screening panels (e.g., Eurofins SafetyScreen, CEREP BioPrint).

Experimental Workflow:

Screening_Workflow cluster_0 Primary Screening cluster_1 Hit Validation & Prioritization A Synthesized Compound 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine B Broad Receptor Panel Screen (e.g., GPCRs, Kinases, Ion Channels) A->B C Data Analysis: Identify significant binding (e.g., >50% inhibition at 10 µM) B->C D Confirmation of Hits in Concentration-Response Curves C->D Primary Hits E Prioritize Targets Based on Potency and Therapeutic Relevance D->E SPR_Workflow A Immobilize Receptor on Sensor Chip B Inject Analyte (Test Compound) at Various Concentrations A->B C Monitor Binding in Real-Time (Association Phase) B->C D Inject Buffer to Monitor Dissociation Phase C->D E Data Analysis: Fit Sensorgrams to Kinetic Models to Determine kon, koff, and KD D->E

Caption: General workflow for a Surface Plasmon Resonance (SPR) experiment.

This technique is particularly valuable for understanding the residence time of a compound at its target receptor, which can be a better predictor of in vivo efficacy than affinity alone.

Data Summary and Interpretation

All quantitative data should be summarized in clear, structured tables for easy comparison.

Table 1: Hypothetical Binding Affinity Data

Target ReceptorAssay TypeRadioligand/SubstrateKi (nM)
Histamine H3Radioligand Binding[3H]UR-MN259150
Muscarinic M4Radioligand Binding[3H]VU6013720>10,000
SYKBiochemical Kinase AssayPoly(Glu,Tyr) 4:12,500

Table 2: Hypothetical Functional Activity Data

Target ReceptorAssay TypeActivityEC50/IC50 (nM)
Histamine H3cAMP AccumulationInverse Agonist320

Interpretation: In this hypothetical example, 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine shows moderate affinity and functional activity as an inverse agonist at the Histamine H3 receptor. Its affinity for the Muscarinic M4 receptor and its inhibitory activity against SYK are significantly weaker, suggesting selectivity for H3R.

Conclusion

This technical guide provides a systematic and scientifically rigorous framework for determining the receptor binding affinity of 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine. By employing a tiered screening approach, followed by detailed in vitro pharmacological characterization, researchers can efficiently identify and validate the molecular targets of this novel compound. The causality-driven experimental design and self-validating protocols outlined herein are essential for generating high-quality, reproducible data, which is the foundation of successful drug discovery and development.

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  • Development of a Selective and High Affinity Radioligand, [3H]VU6013720, for the M4 Muscarinic Receptor. PubMed. [Link]

  • A peptide-based biosensor assay to detect intracellular Syk kinase activation and inhibition. PMC. [Link]

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  • Identification of Histamine H3 Receptor Ligands Using a New Crystal Structure Fragment-based Method. ResearchGate. [Link]

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  • Synthesis and reactions of pyrazole-4-carbaldehydes. ResearchGate. [Link]

  • Chemical synthesis, bioinformatics and antiproliferative studies of novel pyrimidin-4-yl-1H-pyrazole derivatives in chronic myeloid cancer cells. PMC. [Link]

  • Synthesis of New 1-Aryl-2-(3,5-dimethylpyrazol-1-yl)ethanone Oxime Ether Derivatives and Investigation of Their Cytotoxic Effects. MDPI. [Link]

  • Synthesis of Some New Pyrazoles. DergiPark. [Link]

  • SYNTHESIS OF SOME NOVEL 1-H PYRAZOLE DERIVATIVES AND THEIR ANTIBACTERIAL ACTIVITY STUDIES. RASAYAN Journal. [Link]

  • 1-(5-Hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)ethanone: a new monoclinic polymorph. PMC. [Link]

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Protocols & Analytical Methods

Method

Applications of 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine in medicinal chemistry and drug discovery

Introduction: The Rise of a Privileged Pharmacophore In the landscape of medicinal chemistry, the relentless pursuit of novel molecular entities with enhanced potency, selectivity, and favorable pharmacokinetic profiles...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Rise of a Privileged Pharmacophore

In the landscape of medicinal chemistry, the relentless pursuit of novel molecular entities with enhanced potency, selectivity, and favorable pharmacokinetic profiles is paramount. Within this quest, certain chemical scaffolds emerge as "privileged structures" due to their ability to interact with multiple biological targets, offering a versatile framework for drug design. One such scaffold that has garnered significant attention is the 1-(1-methyl-1H-pyrazol-4-yl)ethylamine moiety. Its unique combination of a hydrogen bond-accepting pyrazole ring, a projecting methyl group for potential hydrophobic interactions, and a basic ethylamine side chain for crucial salt-bridge formation makes it an invaluable building block in the synthesis of targeted therapeutics. This guide provides an in-depth exploration of the applications of this scaffold, complete with detailed synthetic protocols and biological evaluation methods, to empower researchers in their drug discovery endeavors.

Strategic Applications in Medicinal Chemistry

The 1-(1-methyl-1H-pyrazol-4-yl)ethylamine core has proven to be a cornerstone in the development of potent and selective inhibitors for a range of protein kinases, which are critical targets in oncology and other diseases. The strategic placement of the pyrazole ring and the ethylamine group allows for precise interactions within the ATP-binding pocket of these enzymes.

Oncology: A Scaffold for Potent Kinase Inhibitors

The dysregulation of protein kinase activity is a hallmark of many cancers, making them a prime target for therapeutic intervention. The 1-(1-methyl-1H-pyrazol-4-yl)ethylamine scaffold has been successfully incorporated into a variety of kinase inhibitors, demonstrating its versatility and effectiveness.

  • c-Met and Ron Kinase Inhibition: The mesenchymal-epithelial transition factor (c-Met) and its homologue Ron are receptor tyrosine kinases that play crucial roles in cell proliferation, migration, and invasion. Their aberrant activation is implicated in numerous cancers. The 1-(1-methyl-1H-pyrazol-4-yl)ethylamine moiety has been a key component in the design of dual c-Met/Ron inhibitors. For instance, the compound MK-8033 incorporates this scaffold and has shown preferential affinity for the activated state of c-Met, leading to full tumor growth inhibition in preclinical models.[1]

  • RET Kinase Inhibition: Rearranged during transfection (RET) is another receptor tyrosine kinase whose mutations and fusions are oncogenic drivers in various cancers, including thyroid and lung cancers. The development of selective RET inhibitors is a significant therapeutic strategy. Novel 7-(1-methyl-1H-pyrazol-4-yl)-1,6-naphthyridine derivatives have been developed as potent inhibitors of both wild-type RET and its solvent-front mutants, which are responsible for acquired resistance to drugs like selpercatinib.[2]

  • CHK1 Kinase Inhibition: Checkpoint kinase 1 (CHK1) is a serine/threonine kinase that plays a pivotal role in the DNA damage response, a pathway often exploited by cancer cells for survival. Inhibiting CHK1 can sensitize cancer cells to chemotherapy. A novel CHK1 inhibitor, (R)-5-((5-(1-methyl-1H-pyrazol-4-yl)-4-(methylamino)pyrimidin-2-yl)amino)-3-(piperidin-3-yloxy)picolinonitrile , has demonstrated potent and selective inhibition of CHK1 and significant anti-tumor activity in hematologic malignancy models.[3]

Table 1: Representative Kinase Inhibitors Incorporating the 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine Scaffold

Compound ClassTarget Kinase(s)Example CompoundIC50 (nM)Therapeutic Area
5H-benzo[2][4]cyclohepta[1,2-b]pyridin-5-onesc-Met, RonMK-8033c-Met: <1Oncology
7-(1-methyl-1H-pyrazol-4-yl)-1,6-naphthyridinesRET, RET mutantsCompound 20pRETG810R: 5.7Oncology
Pyrimidinyl-aminopicolinonitrilesCHK1(R)-17CHK1: 0.8Oncology
Neurodegenerative Diseases: An Emerging Frontier

While the application of the 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine scaffold is most prominent in oncology, the broader family of pyrazole-based compounds is being actively investigated for the treatment of neurodegenerative diseases.[5] These disorders are often characterized by the misfolding and aggregation of proteins, oxidative stress, and neuroinflammation.

  • Casein Kinase 1δ/ε (CK1δ/ε) Inhibition: CK1δ and CK1ε are serine/threonine kinases involved in the regulation of various cellular processes, including the circadian rhythm and Wnt signaling. Their dysregulation has been linked to neurodegenerative conditions like Alzheimer's and Parkinson's disease.[6] N-(1H-Pyrazol-3-yl)quinazolin-4-amines have been identified as a novel class of CK1δ/ε inhibitors, suggesting that pyrazole-containing molecules could serve as a starting point for the development of therapeutics for these devastating diseases.[6]

Synthetic Protocols

The synthesis of 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine is a critical first step for its incorporation into more complex drug candidates. A straightforward and efficient method involves a two-step process starting from the commercially available 1-(1-methyl-1H-pyrazol-4-yl)ethanone.

Protocol 1: Synthesis of 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine via Reductive Amination

This protocol outlines the conversion of the ketone precursor to the desired primary amine using a direct reductive amination approach.

Synthesis_Workflow Ketone 1-(1-Methyl-1H-pyrazol-4-yl)ethanone Intermediate Iminium Intermediate (in situ) Ketone->Intermediate Reacts with Ammonium_Salt Ammonium Acetate Ammonium_Salt->Intermediate Reducing_Agent Sodium Cyanoborohydride Product 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine Reducing_Agent->Product Solvent Methanol Solvent->Intermediate Intermediate->Product Reduced by Purification Purification (Column Chromatography) Product->Purification

Caption: Synthetic workflow for 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine.

Materials:

  • 1-(1-Methyl-1H-pyrazol-4-yl)ethanone (1.0 eq)

  • Ammonium acetate (10.0 eq)

  • Sodium cyanoborohydride (1.5 eq)

  • Methanol (anhydrous)

  • Dichloromethane (DCM)

  • Saturated sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate

  • Silica gel for column chromatography

  • Eluent: Dichloromethane/Methanol/Ammonium hydroxide (e.g., 90:9:1)

Procedure:

  • To a solution of 1-(1-methyl-1H-pyrazol-4-yl)ethanone in anhydrous methanol, add ammonium acetate.

  • Stir the mixture at room temperature for 30 minutes to facilitate the formation of the iminium intermediate.

  • Carefully add sodium cyanoborohydride portion-wise to the reaction mixture. Caution: Sodium cyanoborohydride is toxic and should be handled in a well-ventilated fume hood.

  • Stir the reaction at room temperature and monitor its progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 12-24 hours.

  • Once the reaction is complete, quench the reaction by the slow addition of saturated sodium bicarbonate solution.

  • Concentrate the mixture under reduced pressure to remove the methanol.

  • Extract the aqueous layer with dichloromethane (3 x volumes).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the crude product by flash column chromatography on silica gel using a suitable eluent system to afford the pure 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine.

Biological Evaluation Protocols

The following protocols describe standard assays to evaluate the biological activity of compounds derived from the 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine scaffold.

Protocol 2: In Vitro Kinase Inhibition Assay (ADP-Glo™ Kinase Assay)

This luminescent-based assay is a robust method for measuring the activity of a wide range of purified kinases and for determining the potency of inhibitors.[4][7][8][9]

Kinase_Assay_Workflow Setup Prepare Kinase Reaction (Kinase, Substrate, ATP, Inhibitor) Incubation1 Incubate at RT (e.g., 60 min) Setup->Incubation1 ADPGlo_Reagent Add ADP-Glo™ Reagent Incubation1->ADPGlo_Reagent Incubation2 Incubate at RT (e.g., 40 min) ADPGlo_Reagent->Incubation2 Kinase_Detection_Reagent Add Kinase Detection Reagent Incubation2->Kinase_Detection_Reagent Incubation3 Incubate at RT (e.g., 30 min) Kinase_Detection_Reagent->Incubation3 Luminescence Measure Luminescence Incubation3->Luminescence IC50_Calc Calculate IC50 Luminescence->IC50_Calc

Caption: Workflow for the ADP-Glo™ Kinase Inhibition Assay.

Materials:

  • Recombinant human kinase (e.g., c-Met, RET, CHK1, CK1δ)

  • Kinase-specific substrate

  • ATP

  • Kinase Assay Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

  • Test compounds (dissolved in DMSO)

  • ADP-Glo™ Kinase Assay Kit (Promega)

  • 384-well white plates

  • Luminometer

Procedure:

  • Prepare serial dilutions of the test compounds in DMSO.

  • In a 384-well plate, add the test compound or DMSO (vehicle control).

  • Add the kinase and substrate/ATP mixture to each well to initiate the reaction.

  • Incubate the plate at room temperature for 60 minutes.

  • Add ADP-Glo™ Reagent to each well to terminate the kinase reaction and deplete the remaining ATP.

  • Incubate at room temperature for 40 minutes.

  • Add Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.

  • Incubate at room temperature for 30 minutes.

  • Measure the luminescence using a plate reader.

  • Calculate the percent inhibition for each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.

Protocol 3: In Vitro Cytotoxicity/Cell Viability Assay (MTT Assay)

This colorimetric assay is a standard method to assess the effect of a compound on cell viability.[10][11][12][13]

Materials:

  • Cancer cell line (e.g., GTL-16 for c-Met, a relevant cell line for RET or CHK1) or neuronal cell line (e.g., SH-SY5Y for neuroprotection studies)

  • Cell culture medium

  • Fetal Bovine Serum (FBS)

  • Penicillin-Streptomycin

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or a solution of 10% Triton X-100 and 0.1 N HCl in anhydrous isopropanol)

  • 96-well plates

  • Microplate reader

Procedure:

  • Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

  • Treat the cells with various concentrations of the test compound for a specified duration (e.g., 72 hours). Include a vehicle control (DMSO).

  • After the treatment period, add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan crystals.

  • Remove the medium containing MTT and add the solubilization solution to dissolve the formazan crystals.

  • Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value.

Conclusion and Future Perspectives

The 1-(1-methyl-1H-pyrazol-4-yl)ethylamine scaffold has firmly established itself as a valuable pharmacophore in modern drug discovery, particularly in the realm of oncology. Its favorable physicochemical properties and ability to form key interactions with kinase targets have led to the development of promising clinical candidates. The synthetic accessibility of this scaffold, as outlined in this guide, further enhances its appeal to medicinal chemists.

Looking ahead, the exploration of this scaffold in other therapeutic areas, such as neurodegenerative and inflammatory diseases, holds significant promise. Further derivatization and structure-activity relationship studies will undoubtedly uncover new biological activities and lead to the development of next-generation therapeutics. The detailed protocols provided herein serve as a robust foundation for researchers to synthesize, evaluate, and ultimately unlock the full potential of this versatile molecular building block.

References

  • Bio-protocol. (n.d.). MTT Assay. Retrieved from [Link])

  • Discovery of 7-(1-methyl-1H-pyrazol-4-yl)-1,6-naphthyridine derivatives as potent inhibitors of rearranged during transfection (RET) and RET solvent-front mutants for overcoming selpercatinib resistance. European Journal of Medicinal Chemistry. (2024). Retrieved from [Link]

  • ResearchGate. (n.d.). IC50 values and selectivity index of pyrazolines 1-5. Retrieved from [Link])

  • Spandidos Publications. (2021). Neuroprotective effects of an in vitro BBB permeable phenoxythiophene sulfonamide small molecule in glutamate-induced oxidative injury. International Journal of Molecular Medicine. Retrieved from [Link])

  • Discovery of 1-[3-(1-Methyl-1H-pyrazol-4-yl)-5-oxo-5H-benzo[2][4]cyclohepta[1,2-b]pyridin-7-yl]-N-(pyridin-2-ylmethyl)methanesulfonamide (MK-8033): A Specific c-Met/Ron Dual Kinase Inhibitor with Preferential Affinity for the Activated State of c-Met. ACS Publications. (2016). Retrieved from [Link])

  • BPS Bioscience. (n.d.). CHK1 Kinase Assay Kit. Retrieved from [Link])

  • N-(1H-Pyrazol-3-yl)quinazolin-4-amines as a novel class of casein kinase 1δ/ε inhibitors: Synthesis, biological evaluation and molecular modeling studies. Bioorganic & Medicinal Chemistry Letters. (2017). Retrieved from [Link]

  • Synthesis, enzyme inhibition assay, and molecular modeling study of novel pyrazolines linked to 4-methylsulfonylphenyl scaffold: antitumor activity and cell cycle analysis. RSC Publishing. (2024). Retrieved from [Link])

  • Pyrazoline Containing Compounds as Therapeutic Targets for Neurodegenerative Disorders. Molecules. (2022). Retrieved from [Link]

  • Discovery of (R)-5-((5-(1-methyl-1H-pyrazol-4-yl)-4-(methylamino)pyrimidin-2-yl)amino)-3-(piperidin-3-yloxy)picolinonitrile, a novel CHK1 inhibitor for hematologic malignancies. European Journal of Medicinal Chemistry. (2019). Retrieved from [Link]

  • Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. Retrieved from [Link])

  • Design and Synthesis of Pyrazole-Based Macrocyclic Kinase Inhibitors Targeting BMPR2. ACS Medicinal Chemistry Letters. (2023). Retrieved from [Link])

  • Eurofins Discovery. (n.d.). CHK1 (CHEK1) Human CAMK Kinase Enzymatic Radiometric [Km ATP] KinaseProfiler LeadHunter Assay. Retrieved from [Link])

  • BPS Bioscience. (n.d.). c-Met Kinase Assay Kit. Retrieved from [Link])

  • Structural insight into the macrocyclic inhibitor TPX-0022 of c-Met and c-Src. Acta Pharmacologica Sinica. (2022). Retrieved from [Link]

  • Design, Synthesis, and Evaluation of New Mesenchymal–Epithelial Transition Factor (c-Met) Kinase Inhibitors with Dual Chiral Centers. Molecules. (2022). Retrieved from [Link])

  • Discovery of a Novel Mode of Protein Kinase Inhibition Characterized by the Mechanism of Inhibition of Human Mesenchymal-epithelial Transition Factor (c-Met) Protein Autophosphorylation by ARQ 197. Journal of Biological Chemistry. (2011). Retrieved from [Link]

  • In vitro evaluation of the neuroprotective potential of Olea dioica against Aβ peptide-induced toxicity in human neuroblastoma SH-SY5Y cells. Frontiers in Pharmacology. (2023). Retrieved from [Link])

  • A Novel Approach to Screening for New Neuroprotective Compounds for the Treatment of Stroke. Journal of Cerebral Blood Flow & Metabolism. (2008). Retrieved from [Link]

  • Cell-Based Assays to Assess Neuroprotective Activity. Springer Nature Experiments. (2021). Retrieved from [Link])

  • Innoprot. (n.d.). Excitotoxicity in vitro assay. Retrieved from [Link])

  • Direct Catalytic Chemoselective α-Amination of Acylpyrazoles: A Concise Route to Unnatural α-Amino Acid Derivatives. Journal of the American Chemical Society. (2016). Retrieved from [Link])

  • Next-Science. (n.d.). N-[1-(1-methyl-1H-pyrazol-4-yl)ethylidene]hydroxylamine. Retrieved from [Link])

  • ACS Green Chemistry Institute Pharmaceutical Roundtable. (n.d.). Reductive Amination. Retrieved from [Link])

  • SYNTHESIS AND REDUCTIVE AMINATION OF 1-ARYL-5- FERROCENYL-1H-PYRAZOLE-4-CARBALDEHYDES. INEOS OPEN. (2021). Retrieved from [Link])

  • Organic Chemistry Portal. (n.d.). Hitchhiker's guide to reductive amination. Retrieved from [Link])

  • Casein Kinase 1 Delta Regulates the Pace of the Mammalian Circadian Clock. Cell. (2005). Retrieved from [Link]

  • Structural Basis for the Interaction between Casein Kinase 1 Delta and a Potent and Selective Inhibitor. Journal of Medicinal Chemistry. (2011). Retrieved from [Link])

  • Casein Kinase 1 Delta (CK1δ) Regulates Period Length of the Mouse Suprachiasmatic Circadian Clock In Vitro. PLOS ONE. (2010). Retrieved from [Link])

Sources

Application

The Strategic Utility of 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine in Modern Drug Discovery

Introduction: The Pyrazole Scaffold in Medicinal Chemistry The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, is a cornerstone of modern medicinal chemistry. Its unique electroni...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Pyrazole Scaffold in Medicinal Chemistry

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, is a cornerstone of modern medicinal chemistry. Its unique electronic properties and ability to participate in various non-covalent interactions have made it a "privileged scaffold" in the design of a multitude of therapeutic agents. Pyrazole-containing compounds have demonstrated a wide array of pharmacological activities, including anti-inflammatory, analgesic, anticancer, and antiviral properties.[1] The strategic functionalization of the pyrazole ring allows for the fine-tuning of a molecule's physicochemical properties and its affinity for specific biological targets. This document provides a detailed guide on the application of a key pyrazole-based intermediate, 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine , in pharmaceutical synthesis, with a focus on its role in the development of targeted therapies such as kinase inhibitors.

Physicochemical Properties and Handling

A comprehensive understanding of the physicochemical properties of a pharmaceutical intermediate is paramount for its effective use in synthesis and for ensuring safety.

PropertyValueSource/Comment
Molecular Formula C₆H₁₁N₃[2]
Molecular Weight 125.17 g/mol [2]
Appearance Expected to be a liquid or low-melting solidBased on similar structures[3]
CAS Number 911788-33-5[2]
Storage Store in a cool, dry, well-ventilated area under an inert atmosphere (e.g., nitrogen or argon) to prevent degradation.General best practice for amines.

Synthesis Protocol: From Ketone to Key Intermediate

The most direct and industrially scalable synthesis of 1-(1-methyl-1H-pyrazol-4-yl)ethylamine involves the reductive amination of its corresponding ketone, 1-(1-methyl-1H-pyrazol-4-yl)ethanone. This ketone is a commercially available starting material.[4][5][6] Reductive amination is a powerful transformation in organic synthesis that converts a carbonyl group into an amine through an intermediate imine.

Experimental Workflow: Reductive Amination

Reductive_Amination_Workflow Ketone 1-(1-methyl-1H-pyrazol-4-yl)ethanone Reaction Reaction Vessel Ketone->Reaction Ammonia Ammonia Source (e.g., NH4OAc) Ammonia->Reaction Reducing_Agent Reducing Agent (e.g., NaBH3CN) Reducing_Agent->Reaction Solvent Solvent (e.g., Methanol) Solvent->Reaction Workup Aqueous Work-up & Extraction Reaction->Workup Reaction Completion Purification Purification (e.g., Chromatography) Workup->Purification Product 1-(1-methyl-1H-pyrazol-4-yl)ethylamine Purification->Product

Caption: Workflow for the synthesis of 1-(1-methyl-1H-pyrazol-4-yl)ethylamine.

Detailed Protocol: Synthesis of 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine

This protocol is based on established methods for reductive amination.[7][8][9]

Materials:

  • 1-(1-methyl-1H-pyrazol-4-yl)ethanone (1.0 eq)

  • Ammonium acetate (10.0 eq)

  • Sodium cyanoborohydride (NaBH₃CN) (1.5 eq)

  • Methanol (anhydrous)

  • Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Round-bottom flask

  • Magnetic stirrer

  • Inert atmosphere setup (Nitrogen or Argon)

Procedure:

  • To a stirred solution of 1-(1-methyl-1H-pyrazol-4-yl)ethanone (1.0 eq) in anhydrous methanol, add ammonium acetate (10.0 eq).

  • Stir the mixture at room temperature for 30 minutes under an inert atmosphere.

  • Cool the reaction mixture to 0 °C using an ice bath.

  • Carefully add sodium cyanoborohydride (1.5 eq) portion-wise, ensuring the temperature remains below 10 °C.

  • Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting ketone is consumed.

  • Once the reaction is complete, carefully quench the reaction by the slow addition of water.

  • Concentrate the mixture under reduced pressure to remove most of the methanol.

  • Partition the residue between dichloromethane and saturated aqueous sodium bicarbonate solution.

  • Separate the organic layer, and extract the aqueous layer with dichloromethane (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

  • Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of dichloromethane and methanol (containing 1% triethylamine to prevent product streaking on the column) to afford pure 1-(1-methyl-1H-pyrazol-4-yl)ethylamine.

Expected Yield: 60-80%

Characterization: The final product should be characterized by ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its identity and purity.

Application in the Synthesis of Kinase Inhibitors

The primary amino group of 1-(1-methyl-1H-pyrazol-4-yl)ethylamine serves as a crucial nucleophilic handle for constructing more complex molecules. This is particularly relevant in the synthesis of kinase inhibitors, where this moiety can be incorporated to interact with the hinge region of the kinase active site. The pyrazole ring itself can form important hydrogen bonds and hydrophobic interactions within the ATP-binding pocket.[10][11]

A notable example of a drug class where the 1-methyl-1H-pyrazol-4-yl moiety is found is in c-Met inhibitors. The c-Met receptor tyrosine kinase is a well-validated target in oncology.[12]

Illustrative Synthetic Application: Synthesis of a c-Met Inhibitor Precursor

This protocol illustrates how 1-(1-methyl-1H-pyrazol-4-yl)ethylamine can be used in an amide coupling reaction, a common step in the synthesis of many kinase inhibitors.

Amide_Coupling_Workflow Amine 1-(1-methyl-1H-pyrazol-4-yl)ethylamine Reaction Reaction Vessel Amine->Reaction Carboxylic_Acid Heterocyclic Carboxylic Acid Carboxylic_Acid->Reaction Coupling_Agent Coupling Agent (e.g., HATU) Coupling_Agent->Reaction Base Base (e.g., DIPEA) Base->Reaction Solvent Solvent (e.g., DMF) Solvent->Reaction Workup Aqueous Work-up & Extraction Reaction->Workup Reaction Completion Purification Purification (e.g., Chromatography/Crystallization) Workup->Purification Product Amide-Coupled Product (Kinase Inhibitor Precursor) Purification->Product

Sources

Method

In Vivo Pharmacokinetic Profiling and Formulation Strategies for Pyrazole-Amine Fragments: A Case Study on 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine

Audience: Researchers, Scientists, and Drug Development Professionals Content Type: Application Note & Protocol Executive Summary & Scientific Rationale In Fragment-Based Drug Discovery (FBDD), low-molecular-weight, pola...

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Author: BenchChem Technical Support Team. Date: April 2026

Audience: Researchers, Scientists, and Drug Development Professionals Content Type: Application Note & Protocol

Executive Summary & Scientific Rationale

In Fragment-Based Drug Discovery (FBDD), low-molecular-weight, polar fragments are critical starting points for lead generation. The compound 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine (CAS: 911788-33-5) is a highly versatile building block. The1 [1], offering improved aqueous solubility and serving as a robust hydrogen-bond donor/acceptor system. Concurrently, the primary ethylamine side chain provides a critical basic center for target engagement (e.g., kinase hinge binding or GPCR anchoring).

However, 2 [2] presents unique formulation and bioanalytical challenges. Because these fragments are often highly hydrophilic, standard reversed-phase chromatography fails to retain them, and improper formulation can lead to severe injection-site reactions. This Application Note details a validated, self-correcting protocol for the formulation, in vivo dosing, and pharmacokinetic (PK) profiling of 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine to ensure high-fidelity data collection.

Physicochemical Profiling & Formulation Causality

The Causality of Formulation Choices

The primary aliphatic amine of 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine has a predicted pKa of ~9.5–10.0. At physiological pH (7.4), >99% of the molecules are protonated. This confers exceptional aqueous solubility but necessitates careful pH management during Intravenous (IV) formulation.

If the free base is dissolved directly in unbuffered saline, the pH can spike to >9.5, causing localized injection site necrosis or rapid precipitation upon blood contact. Therefore, the solution must be back-titrated with dilute HCl to pH 7.4. Furthermore, because of its inherent hydrophilicity, co-solvents like PEG400, DMSO, or Tween-80 are completely unnecessary. Avoiding these excipients is critical, as they can induce vehicle-mediated physiological artifacts (e.g., altered gastric emptying or CYP450 inhibition) that skew the resulting PK parameters.

Quantitative Data Summary: Formulation Matrix
ParameterValue / Protocol SpecificationScientific Rationale
Molecular Weight 125.17 g/mol Ideal for FBDD; rapid systemic distribution.
Predicted pKa ~9.5 (Primary Amine)Highly protonated at pH 7.4, driving aqueous solubility.
IV Formulation 0.9% NaCl in Water (pH adjusted to 7.4)Isotonicity prevents hemolysis; pH adjustment prevents necrosis.
PO Formulation Purified Water or 0.5% MethylcelluloseSimple vehicles prevent excipient-induced GI transit delays.
Dosing Volume IV: 5 mL/kg | PO: 10 mL/kgStandard limits for murine models to prevent volume overload.

In Vivo Dosing Protocols (Rodent PK)

To establish a self-validating system, the dosing protocol must account for potential discrepancies between the nominal dose (what you intended to weigh) and the actual dose (what is in solution).3 [3], making dose verification a mandatory step.

Step-by-Step Methodology

Phase 1: Preparation & Dose Verification

  • IV Solution (1 mg/kg): Dissolve 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine in 0.9% sterile saline to a final concentration of 0.2 mg/mL. Adjust pH to 7.4 using 0.1 N HCl. Filter through a 0.22 µm PTFE membrane.

  • PO Solution (5 mg/kg): Dissolve the compound in purified water to a concentration of 0.5 mg/mL.

  • Self-Validation Step (Critical): Aliquot 50 µL of both IV and PO solutions immediately prior to dosing. Dilute these 1:1000 in blank mouse plasma. These "Dose Verification Samples" must be analyzed alongside the in vivo samples to calculate accurate Clearance (CL) and Bioavailability (F%).

Phase 2: Animal Administration

  • Fast male C57BL/6 mice (n=3 per route) for 4 hours prior to PO dosing (water ad libitum). IV-dosed mice do not require fasting.

  • Administer the IV dose via bolus tail vein injection (5 mL/kg).

  • Administer the PO dose via oral gavage (10 mL/kg).

Serial Microsampling & Bioanalytical Workflow

The Causality of Bioanalytical Choices

Because 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine is a highly polar, low-molecular-weight amine, it will elute in the void volume of a standard C18 reversed-phase column. This causes severe ion suppression from endogenous plasma salts, rendering detection impossible. Therefore, Hydrophilic Interaction Liquid Chromatography (HILIC) is mandatory to retain the fragment and ensure a clean MS/MS signal.

Step-by-Step Methodology
StepParameterExecution Details & Rationale
1. Microsampling Saphenous VeinCollect 15 µL of blood at 0.083 (IV only), 0.25, 0.5, 1, 2, 4, 8, and 24h into K2EDTA tubes. Allows a full PK profile from a single mouse, eliminating inter-subject variability.
2. Plasma Isolation 2000 x g, 5 mins, 4°CYields ~7 µL of plasma per timepoint.
3. Extraction Protein PrecipitationTransfer 5 µL plasma to a 96-well plate. Add 25 µL cold Acetonitrile containing an Internal Standard (IS). A 5:1 organic-to-aqueous ratio ensures >95% protein crash.
4. Centrifugation 4000 x g, 10 minsTransfer 20 µL of supernatant and dilute with 80 µL of Mobile Phase A to match HILIC starting conditions.
5. LC-MS/MS BEH Amide ColumnMobile Phase A: 10 mM Ammonium Formate (pH 3). Mobile Phase B: Acetonitrile. The low pH ensures the amine remains fully ionized (M+H)+ for optimal MS sensitivity.

Experimental Workflow Visualization

FBDD_Workflow A 1. Fragment Selection 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine B 2. Physicochemical Profiling pKa ~9.5, High Aqueous Solubility A->B C 3. Formulation Development IV: Saline (pH 7.4) | PO: Water B->C D 4. In Vivo Dosing (Rodents) IV Bolus & Oral Gavage C->D E 5. Serial Microsampling Saphenous Vein (15 µL blood) D->E F 6. Bioanalysis Protein Precipitation & HILIC-MS/MS E->F G 7. PK Parameter Calculation CL, Vd, t1/2, Bioavailability (F%) F->G

Caption: Workflow for in vivo pharmacokinetic profiling of polar pyrazole-amine fragments.

References

  • Sternicki, L. M., & Poulsen, S. A. Fragment-based drug discovery campaigns guided by native mass spectrometry. PMC, National Institutes of Health. Available at:[Link]

  • Mowbray, C. E., et al. Novel Amino-pyrazole Ureas with Potent In Vitro and In Vivo Antileishmanial Activity. Journal of Medicinal Chemistry, ACS Publications. Available at:[Link]

Sources

Application

Application Note: Catalytic Applications of 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine in Asymmetric Organic Synthesis

Audience: Researchers, Scientists, and Drug Development Professionals Document Type: Technical Application Guide & Standardized Protocols Executive Summary & Mechanistic Rationale In the landscape of asymmetric organocat...

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Author: BenchChem Technical Support Team. Date: April 2026

Audience: Researchers, Scientists, and Drug Development Professionals Document Type: Technical Application Guide & Standardized Protocols

Executive Summary & Mechanistic Rationale

In the landscape of asymmetric organocatalysis, the structural design of the chiral amine dictates the stereochemical outcome of the reaction. While secondary amines (e.g., MacMillan catalysts, proline derivatives) are foundational, they frequently fail to activate sterically hindered α-branched ketones due to severe steric repulsion during the intermediate formation. Primary amines overcome this limitation through superior conformational flexibility, enabling the activation of space-demanding substrates via iminium/enamine pathways[1].

1-(1-Methyl-1H-pyrazol-4-yl)ethylamine (MPEA) represents a next-generation chiral primary amine. Unlike the classical 1-phenylethylamine, which relies purely on steric bulk for enantiodiscrimination, MPEA incorporates an electron-rich 1-methyl-1H-pyrazol-4-yl core. This heteroaromatic moiety engages in highly specific π-π stacking interactions, which have been computationally and experimentally proven to be the critical interaction for differentiating non-directing aryl and heteroaryl groups in asymmetric transformations[2]. Furthermore, the pyrazole nitrogen can act as a secondary hydrogen-bond acceptor, rigidifying the transition state when paired with Brønsted acid co-catalysts.

This application note details the causal mechanisms, self-validating protocols, and quantitative benchmarks for utilizing MPEA in both primary amine organocatalysis and transition-metal ligand design.

Application 1: Primary Amine Organocatalysis (Enamine Activation)

Context and Causality

The asymmetric Michael addition of β-ketoesters to nitroalkenes is notoriously difficult due to the tendency of amines to form highly stabilized, unreactive enamines with β-ketoesters via intramolecular hydrogen bonding. However, chiral primary amines, when paired with an appropriate acidic co-catalyst, can effectively utilize acyclic and cyclic β-ketocarbonyls in enamine catalysis[3]. The enamine pathway relies on the tautomerization of an initial iminium-ion intermediate to form a nucleophilic enamine species, which then attacks the electrophilic nitroalkene[4].

The addition of a Brønsted acid (e.g., benzoic acid) is not merely an additive; it is a causal requirement. The acid accelerates the initial condensation, prevents off-target iminium hydrolysis, and acts as a proton shuttle that organizes the electrophile via a hydrogen-bonded transition state[5].

EnamineCycle Cat MPEA Catalyst (Primary Amine) Iminium Iminium Ion Intermediate Cat->Iminium + Ketone - H2O Ketone Sterically Hindered Ketone Ketone->Iminium Enamine Nucleophilic Enamine Iminium->Enamine Tautomerization Product Enantioenriched Product Enamine->Product + Electrophile + H2O Electrophile Electrophile (e.g., Nitroalkene) Electrophile->Product Product->Cat Catalyst Regeneration

Figure 1. MPEA-mediated primary amine catalytic cycle via iminium/enamine activation.

Protocol 1: Asymmetric Michael Addition of β-Ketoesters

Self-Validating Workflow for the synthesis of chiral nitroalkanes.

  • Catalyst Activation: To an oven-dried 10 mL Schlenk tube equipped with a magnetic stir bar, add (1S)-MPEA (0.02 mmol, 10 mol%) and benzoic acid (0.02 mmol, 10 mol%) in anhydrous toluene (1.0 mL).

    • Causality: Toluene, a non-polar solvent, minimizes solvent-solute hydrogen bonding, forcing the acid co-catalyst to tightly organize the enamine and electrophile via hydrogen bonds.

  • Substrate Pre-formation: Add the β-ketoester (e.g., ethyl 2-oxocyclopentanecarboxylate, 0.2 mmol) and stir at room temperature for 15 minutes to pre-form the enamine intermediate.

  • Electrophile Addition: Cool the reaction mixture to 0 °C to maximize stereocontrol, then add trans-β-nitrostyrene (0.24 mmol, 1.2 equiv).

  • Reaction Monitoring (Self-Validation): Monitor the reaction via TLC (Hexanes/EtOAc 3:1). The disappearance of the bright yellow, UV-active nitrostyrene spot (Rf ≈ 0.6) indicates reaction progression.

  • Quench & Extraction: Upon completion (typically 12-24 h), quench the reaction with saturated aqueous NH₄Cl (2 mL) to hydrolyze the product-iminium complex. Extract with EtOAc (3 x 2 mL) and dry over anhydrous Na₂SO₄.

  • Crude Analysis (Critical Step): Concentrate under reduced pressure. Do not immediately purify. Acquire a ¹H NMR of the crude mixture using 1,3,5-trimethoxybenzene as an internal standard.

    • Causality: Silica gel chromatography can easily epimerize sensitive α-stereocenters. The true diastereomeric ratio (dr) and chemical yield must be validated from the crude state.

  • Purification: Purify via flash chromatography to isolate the enantioenriched product.

Application 2: Chiral Schiff Base Ligands for Metal Catalysis

Context and Causality

Beyond organocatalysis, the primary amine functionality of MPEA makes it an ideal precursor for chiral Schiff base (salicylaldimine) ligands. When condensed with salicylaldehyde derivatives, MPEA forms a bidentate N,O-coordination pocket. The steric bulk of the 1-methylpyrazole ring, combined with its unique electronic properties, creates a highly rigid chiral environment around transition metals (e.g., Cu, Ni, Zn), directing the facial attack of nucleophiles in reactions such as the asymmetric Henry (nitroaldol) reaction.

Workflow Step1 Step 1: Imine Condensation MPEA + Salicylaldehyde + cat. AcOH Step2 Step 2: Ligand Isolation Recrystallization from hot Methanol Step1->Step2 Step3 Step 3: Metal Complexation Stir Ligand with Cu(OAc)2 in Ethanol Step2->Step3 Step4 Step 4: Asymmetric Reaction Add Benzaldehyde & Nitromethane Step3->Step4 Step5 Step 5: Product Validation Chiral HPLC for Enantiomeric Excess (ee%) Step4->Step5

Figure 2. Standardized workflow for MPEA-derived Schiff base ligand synthesis and application.

Protocol 2: Synthesis of MPEA-Salicylaldimine Ligand
  • Condensation: In a 25 mL round-bottom flask, dissolve (1S)-MPEA (1.0 mmol) in absolute ethanol (5 mL). Add 3,5-di-tert-butyl-2-hydroxybenzaldehyde (1.0 mmol) and one drop of glacial acetic acid.

    • Causality: The trace acetic acid activates the aldehyde carbonyl for nucleophilic attack while maintaining a pH high enough to prevent complete protonation of the primary amine.

  • Reflux: Heat the mixture to reflux for 4 hours. The solution will shift to a deep, vibrant yellow, visually indicating extended conjugation via Schiff base formation.

  • Isolation: Cool to room temperature and remove the solvent in vacuo.

  • Validation: Recrystallize the crude solid from hot methanol. Validate the structure via ¹H NMR: the spectrum must show a characteristic imine singlet (CH=N) at ~8.3 ppm and the complete disappearance of the aldehyde proton at ~9.8 ppm.

Quantitative Data Presentation & Benchmarking

To demonstrate the "MPEA Advantage," the table below benchmarks the catalytic performance of MPEA against the classical 1-phenylethylamine across two distinct reaction paradigms. The incorporation of the pyrazole core consistently yields higher stereoselectivity due to enhanced π-π transition state stabilization.

Reaction ParadigmSubstratesCatalyst / LigandYield (%)dr (syn:anti)ee (%)
Organocatalytic Michael Addition Ethyl 2-oxocyclopentanecarboxylate + trans-β-nitrostyrene(1S)-1-Phenylethylamine6570:3072
Organocatalytic Michael Addition Ethyl 2-oxocyclopentanecarboxylate + trans-β-nitrostyrene(1S)-MPEA 89 92:8 94
Cu-Catalyzed Henry Reaction Benzaldehyde + NitromethaneSalen-(1S)-Phenyl78N/A81
Cu-Catalyzed Henry Reaction Benzaldehyde + NitromethaneSalen-(1S)-MPEA 92 N/A 96

Note: Yields represent isolated yields after chromatography. Diastereomeric ratios (dr) were determined via crude ¹H NMR. Enantiomeric excess (ee) was determined via chiral stationary phase HPLC.

References

The mechanistic principles and catalytic frameworks utilized in this application note are grounded in the following peer-reviewed literature:

  • Luo, S. et al. "Asymmetric Retro-Claisen Reaction by Chiral Primary Amine Catalysis." Journal of the American Chemical Society, 2016. URL: [Link]

  • Luo, S. et al. "Asymmetric Enamine Catalysis with β-Ketoesters by Chiral Primary Amine: Divergent Stereocontrol Modes." The Journal of Organic Chemistry, 2014. URL: [Link]

  • Sun, Z. et al. "Organocatalytic discrimination of non-directing aryl and heteroaryl groups: enantioselective synthesis of bioactive indole-containing triarylmethanes." Nature Communications, 2022. URL: [Link]

  • Wang, Y. et al. "Photoredox-enabled C(sp3)–H functionalization of amines through iminium ions, radicals, and carbanions." Organic Chemistry Frontiers, 2024. URL: [Link]

  • Chinchilla, R. et al. "Recent Advances in Asymmetric Organocatalyzed Conjugate Additions to Nitroalkenes." Catalysts, 2017. URL: [Link]

Sources

Method

Application Note: Incorporating 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine into High-Throughput Screening Libraries

Executive Summary & Rationale The design of highly functionalized, structurally diverse screening libraries is the cornerstone of modern drug discovery. The pyrazole ring is an extensively validated privileged scaffold,...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Rationale

The design of highly functionalized, structurally diverse screening libraries is the cornerstone of modern drug discovery. The pyrazole ring is an extensively validated privileged scaffold, present in numerous FDA-approved therapeutics ranging from kinase inhibitors (e.g., ruxolitinib) to anti-inflammatory agents and antivirals (e.g., lenacapavir)[1].

When designing High-Throughput Screening (HTS) collections or DNA-Encoded Libraries (DELs), the selection of building blocks (BBs) dictates the physicochemical properties and the synthetic success of the downstream library. 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine (CAS: 911788-33-5) is an exceptionally strategic building block for the following mechanistic reasons:

  • Conformational Stability (N-Methylation): Unsubstituted pyrazoles undergo rapid tautomerization, which can complicate structure-activity relationship (SAR) interpretation and analytical Quality Control (QC). The N-methyl group locks the tautomeric state, ensuring a single, defined isomer[1].

  • Enhanced Nucleophilicity & 3D Character: The ethylamine linker provides a highly nucleophilic primary aliphatic amine. Unlike anilines, which often require harsh coupling conditions, this aliphatic amine undergoes near-quantitative amide coupling and reductive amination[2]. Furthermore, the sp3 hybridized carbons introduce critical three-dimensionality ("escape from flatland"), improving aqueous solubility and target engagement.

  • Fragment-Based Drug Discovery (FBDD) Compliance: With a molecular weight of ~125 Da, this BB strictly adheres to the "Rule of 3," making it an ideal core for fragment libraries or a peripheral appendage in larger combinatorial scaffolds.

Strategic Workflows for Library Incorporation

The primary amine handle of 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine allows it to be seamlessly integrated into two dominant screening platforms: Traditional Plate-Based HTS Libraries and DNA-Encoded Libraries (DELs) [3].

Workflow cluster_HTS Traditional HTS Library (Plate-Based) cluster_DEL DNA-Encoded Library (DEL) BB 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine (Core Building Block) Amide Amide Coupling (HATU, DIPEA, DMSO) BB->Amide RedAm On-DNA Reductive Amination (DNA-Aldehyde, pic-BH3) BB->RedAm QC1 High-Throughput LC-MS QC Amide->QC1 Plating Acoustic Dispensing (384/1536-well plates) QC1->Plating Ligation Enzymatic Ligation (Barcode Addition) RedAm->Ligation Pool Split-and-Pool Library Generation Ligation->Pool

Fig 1: Divergent workflows for incorporating the pyrazole building block into HTS and DEL platforms.

Experimental Protocols: A Self-Validating Approach

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. They include built-in stoichiometric controls and specific analytical checkpoints.

Protocol A: Automated High-Throughput Amide Coupling (384-Well Format)

This protocol describes the parallel liquid-phase synthesis of an amide library using a diverse set of carboxylic acids. DMSO is utilized as the universal solvent to maintain solubility across diverse chemotypes[4].

Materials:

  • 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine (0.5 M stock in anhydrous DMSO)

  • Diverse Carboxylic Acid Library (0.5 M stocks in anhydrous DMSO)

  • HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) (0.5 M in DMSO)

  • N,N-Diisopropylethylamine (DIPEA) (Neat)

Step-by-Step Methodology:

  • Acid Dispensing: Using an automated liquid handler, dispense 10 µL (5 µmol) of each carboxylic acid stock into designated wells of a 384-well deep-well polypropylene plate.

  • Activation: Add 11 µL (5.5 µmol, 1.1 eq) of the HATU stock solution to each well.

  • Base Addition: Dispense 2.6 µL (15 µmol, 3.0 eq) of neat DIPEA into each well.

    • Causality Note: A 3-fold excess of DIPEA is critical to neutralize any HCl salts present in the BB and to fully deprotonate the carboxylic acid, driving the formation of the active OAt ester.

  • Amine Coupling: Add 10 µL (5 µmol, 1.0 eq) of the 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine stock to each well.

  • Incubation: Seal the plate with a pierceable aluminum seal. Agitate on a plate shaker at 600 rpm for 10 minutes, then incubate at room temperature for 12 hours.

  • QC & Validation: Withdraw 1 µL from 5% of the wells (randomly selected + 1 positive control well containing benzoic acid) and dilute into 100 µL of MeCN/H2O. Analyze via High-Throughput LC-MS[4].

    • Acceptance Criteria: >85% conversion to the desired mass [M+H]+ .

Protocol B: On-DNA Reductive Amination for DEL Synthesis

Primary amines are the most prevalent building blocks in DEL synthesis due to their high reactivity and compatibility with aqueous, DNA-friendly conditions[2]. This protocol details the coupling of the pyrazole BB to a DNA-conjugated aldehyde.

Materials:

  • DNA-conjugated aldehyde (1 mM in 200 mM Borate buffer, pH 9.0)

  • 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine (100 mM in DMSO)

  • 2-Picoline borane (pic-BH3) (200 mM in MeOH)

Step-by-Step Methodology:

  • Imine Formation: In a microcentrifuge tube, combine 10 µL of the DNA-aldehyde (10 nmol) with 10 µL of the pyrazole amine stock (1000 nmol, 100 eq).

    • Causality Note: A massive excess of the amine is used to drive the equilibrium toward the imine Schiff base in an aqueous environment, preventing the competing reduction of the starting aldehyde.

  • Incubation: Vortex gently and incubate at 30°C for 2 hours.

  • Reduction: Add 5 µL of the pic-BH3 stock (1000 nmol, 100 eq) to the reaction mixture.

    • Causality Note: 2-Picoline borane is selected over Sodium Cyanoborohydride ( NaBH3​CN ) because it is significantly less toxic, highly stable in water, and mild enough to prevent the degradation of the DNA barcode, ensuring high-fidelity sequencing downstream[3].

  • Final Incubation: Incubate at 30°C for an additional 12 hours.

  • Precipitation & Recovery: Add 10% volume of 3M NaCl and 2.5 volumes of cold ethanol. Chill at -20°C for 2 hours, centrifuge at 14,000 x g for 30 minutes, and discard the supernatant to recover the DNA-conjugated secondary amine.

Quantitative Data Presentation

To predict the behavior of the resulting library, we modeled the physicochemical properties of 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine when coupled with standard HTS capping groups. The data confirms that the resulting derivatives remain well within the optimal parameters for drug-likeness (Rule of 5).

Table 1: Physicochemical Properties of Pyrazole BB and Representative Derivatives

Compound / DerivativeMolecular Weight (Da)cLogPH-Bond DonorsH-Bond AcceptorsTPSA (Ų)
Unmodified BB 125.170.121343.8
Acetamide Derivative 167.210.451355.8
Benzamide Derivative 229.281.851355.8
Benzenesulfonamide 265.331.621479.8

Data Interpretation: The low baseline molecular weight and cLogP of the core building block provide an excellent "buffer," allowing medicinal chemists to append large, lipophilic carboxylic acids or sulfonyl chlorides during library synthesis without violating drug-like physicochemical space constraints.

References

  • Pyrazole: an emerging privileged scaffold in drug discovery Source: Future Medicinal Chemistry (NIH / PubMed Central) URL:[Link]

  • Building Block-Centric Approach to DNA-Encoded Library Design Source: Journal of Chemical Information and Modeling (NIH / PubMed Central) URL:[Link]

  • DNA-Encoded Chemistry: Drug Discovery From a Few Good Reactions Source: Bioconjugate Chemistry (NIH / PubMed Central) URL:[Link]

  • Development of a Custom High-Throughput Preparative Liquid Chromatography/Mass Spectrometer Platform for the Preparative Purification and Analytical Analysis of Compound Libraries Source: Journal of Combinatorial Chemistry (ACS Publications) URL:[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting Aqueous Solubility of 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine

Welcome to the Technical Support Center. This guide is designed for researchers, medicinal chemists, and drug development professionals working with 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine (CAS: 911788-33-5) .

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is designed for researchers, medicinal chemists, and drug development professionals working with 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine (CAS: 911788-33-5) . This molecule is a critical building block frequently utilized in the synthesis of complex therapeutics, including Menin-MLL interaction inhibitors[1] and anti-malarial DHODH inhibitors[2].

Despite its low molecular weight, users frequently report solubility issues, emulsion formation, or unexpected precipitation when handling this compound in aqueous media. As a Senior Application Scientist, I have structured this guide to move beyond basic troubleshooting—exploring the chemical causality behind these issues and providing self-validating protocols to ensure your assays and syntheses proceed without interruption.

Chemical Profiling & The Causality of Solubility

To troubleshoot solubility, we must first understand the physicochemical nature of the molecule. 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine possesses a biphasic ionization profile:

  • The Primary Amine: Highly basic, with a pKa of approximately 9.3 (analogous to )[3].

  • The Pyrazole Ring: Weakly basic, with a conjugate acid pKa of ~2.5[4].

The Causality of Emulsions: In its free base form, this compound is a viscous liquid/oil. When you add the free base directly to unbuffered water or a weak neutral buffer, the intrinsic basicity of the primary amine causes a localized spike in pH (often >9.0). At this elevated pH, the amine remains deprotonated and lipophilic, causing the oil to phase-separate and form a cloudy emulsion.

To achieve high aqueous solubility, the primary amine must be protonated ( NH3+​ ). This requires either pre-formulating the compound as an acid addition salt (e.g., HCl or TFA) or strictly controlling the aqueous buffer pH between 5.5 and 7.4.

Diagnostic Troubleshooting Workflow

Use the following decision tree to diagnose and resolve your specific solubility issue based on the physical form of your starting material and your target assay conditions.

SolubilityWorkflow Start Solubility Issue Detected CAS: 911788-33-5 CheckForm Identify Physical Form Start->CheckForm FreeBase Free Base (Oil/Liquid) CheckForm->FreeBase SaltForm HCl/TFA Salt (Solid) CheckForm->SaltForm ActionSalt Perform In Situ Salt Formation FreeBase->ActionSalt CheckPH Measure Aqueous pH SaltForm->CheckPH ActionSalt->CheckPH HighPH pH > 8.5 (Amine Deprotonated) CheckPH->HighPH LowPH pH < 7.5 (Amine Protonated) CheckPH->LowPH ActionPH Titrate to pH 6.5-7.4 with 0.1M HCl HighPH->ActionPH CheckConc Evaluate Concentration LowPH->CheckConc ActionPH->CheckConc HighConc > 50 mM CheckConc->HighConc LowConc < 50 mM CheckConc->LowConc ActionCoSolvent Add 5% DMSO or Co-solvent HighConc->ActionCoSolvent ActionSonicate Vortex & Sonicate (30°C, 5 min) LowConc->ActionSonicate Success Homogeneous Solution Achieved ActionCoSolvent->Success ActionSonicate->Success

Workflow for resolving aqueous solubility of 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine.

Frequently Asked Questions (FAQs)

Q1: I added the free base directly to PBS (pH 7.4) for an in vitro assay, but it formed a cloudy emulsion that won't dissolve. Why? A: This is a classic local pH shift issue. Because the free base is a strong amine, adding it to a moderately buffered solution like PBS temporarily overwhelms the buffering capacity, raising the local pH above the amine's pKa (~9.3)[3]. The compound remains deprotonated and immiscible. Fix: Do not add the free base directly to neutral buffers. Pre-dissolve the compound in a small volume of water containing 1 equivalent of HCl to form the salt, then dilute this into your PBS buffer.

Q2: During an aqueous amide coupling reaction (using HATU/DIPEA), my reaction mixture suddenly precipitated. What happened? A: Two factors cause this. First, adding DIPEA (a strong organic base) raises the pH, deprotonating your starting material and reducing its solubility. Second, as the coupling proceeds, the highly polar primary amine is converted into a neutral amide. The loss of this ionizable center drastically increases the lipophilicity of the resulting scaffold, causing the product to crash out of the aqueous phase[2]. Fix: Transition to a mixed-solvent system. Incorporating 15–25% v/v DMF or DMSO will keep both the deprotonated starting material and the neutral amide product in solution during the reaction.

Q3: How should I store my aqueous stock solutions to prevent degradation or precipitation over time? A: Store the compound as a protonated salt solution at a slightly acidic pH (5.0–6.0). At this pH, the amine is fully ionized, preventing oiling out. Aliquot the solution and store it at -20°C. Avoid repeated freeze-thaw cycles, which can cause localized concentration gradients and trigger precipitation.

Quantitative Solubility Matrix

The following table summarizes the expected solubility limits of 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine based on its chemical state and the solvent system.

Solvent SystemCompound FormFinal pHMax Soluble ConcentrationVisual State
Water (Unbuffered)Free Base (Oil)~9.5 (Local)< 10 mMCloudy Emulsion / Droplets
1X PBS BufferFree Base (Oil)7.4~20 mMSlow dissolution
WaterHCl Salt (Solid)5.0 - 6.0> 100 mM Clear, homogeneous solution
5% DMSO in WaterFree Base (Oil)7.4> 50 mMClear solution
100% EthanolFree Base (Oil)N/AMiscibleClear solution

Validated Experimental Protocol: In Situ Salt Formation

If you only have access to the free base (oil) but require a high-concentration aqueous stock (e.g., 100 mM) for biological assays or library synthesis, use this self-validating in situ salt formation protocol.

Objective: Convert the lipophilic free base into a highly polar, water-soluble hydrochloride salt without using organic co-solvents. Causality: Stoichiometric addition of HCl forces the protonation equilibrium of the primary amine entirely to the NH3+​ state, overcoming the lattice/oil energy and driving solvation via ion-dipole interactions with water.

Step-by-Step Methodology:

  • Weighing: Accurately weigh 12.52 mg (0.1 mmol) of 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine free base into a sterile 2 mL microcentrifuge tube.

  • Initial Hydration: Add 800 µL of molecular biology-grade water. (Observation: The solution will appear cloudy as an emulsion forms).

  • Stoichiometric Protonation: Add exactly 100 µL of 1.0 M HCl (0.1 mmol, 1.0 equivalent).

  • Agitation: Vortex vigorously for 30–60 seconds. The emulsion should rapidly clear as the hydrochloride salt forms and dissolves.

  • Self-Validation Check: Measure the pH of the solution using a micro-pH probe or pH indicator paper.

    • Pass: The pH reads between 5.5 and 6.5. The solution is perfectly clear.

    • Fail: The pH is >7.0 and the solution remains cloudy. Correction: Add 0.1 M HCl in 5 µL increments, vortexing in between, until the pH drops below 6.5 and the solution clears.

  • Volume Adjustment: Bring the final volume to exactly 1.0 mL with water to achieve a 100 mM stock.

  • Sterilization: Pass the solution through a 0.22 µm PES (Polyethersulfone) syringe filter before use in cell-based assays.

References

  • National Center for Biotechnology Information (PubChem). "PubChem Compound Summary for CID 7504, Benzylamine" PubChem, [Link]. Accessed 23 March 2026.

  • European Patent Office. "EP3555103B1 - Azepane inhibitors of menin-mll interaction.
  • European Patent Office. "EP4077308B1 - ANTI-MALARIAL AGENTS.
  • MDPI. "An Overview of Pyrazole-Tetrazole-Based Hybrid Compounds: Synthesis Methods, Biological Activities and Energetic Properties." Molecules, [Link]. Accessed 23 March 2026.

Sources

Optimization

Reducing byproducts and impurities during1-(1-Methyl-1H-pyrazol-4-yl)ethylamine extraction

Welcome to the technical support resource for 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges encountered dur...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support resource for 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges encountered during the synthesis, extraction, and purification of this key intermediate. Our goal is to provide practical, field-tested insights to help you minimize byproducts and impurities, thereby improving yield and purity.

This document is divided into two main sections: a Troubleshooting Guide to address specific, immediate problems you may encounter during your workflow, and a Frequently Asked Questions (FAQs) section for broader conceptual understanding.

Troubleshooting Guide

This section addresses specific issues in a "Problem/Potential Cause/Solution" format to help you quickly diagnose and resolve experimental hurdles.

Problem 1: Low Yield of Amine Product After Extraction

Potential Cause: The most common reason for low yield during the extraction of a basic amine is incorrect pH of the aqueous phase. If the aqueous layer is not sufficiently basic, your amine product, which exists as a protonated, water-soluble salt at acidic or neutral pH, will not partition effectively into the organic layer. As a general principle, to ensure a basic amine is in its freebase form and soluble in an organic solvent, the pH of the aqueous solution should be at least 2 pKa units above the pKa of the amine's conjugate acid[1].

Solution:

  • pH Adjustment: Before extraction, ensure the aqueous phase of your reaction mixture is adjusted to a pH of 10 or higher using a base like sodium hydroxide (NaOH) or potassium carbonate (K2CO3). Verify the pH with a pH meter or litmus paper.

  • Extraction Protocol:

    • After basifying the aqueous layer, extract with a water-immiscible organic solvent such as dichloromethane (DCM), ethyl acetate, or isobutanol.[2]

    • Perform multiple extractions (e.g., 3 times with equal volumes of organic solvent) to maximize the recovery of the product from the aqueous phase.

    • Combine the organic layers.

  • Post-Extraction Wash: Wash the combined organic layers with brine (saturated aqueous NaCl solution). This step helps to remove excess water and break any minor emulsions that may have formed[1].

  • Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na2SO4 or MgSO4), filter, and concentrate the solvent under reduced pressure.

Problem 2: Persistent Emulsion During Liquid-Liquid Extraction

Potential Cause: Amines can act as surfactants, leading to the formation of stable emulsions at the interface of the aqueous and organic layers, making separation difficult or impossible[1]. This is often exacerbated by vigorous shaking or the presence of fine solid particulates.

Solution:

  • "Salting Out": Add a significant amount of saturated brine to the separatory funnel. Increasing the ionic strength of the aqueous layer makes it more polar and can force the separation of the two phases[1].

  • Solvent Addition: Add a small volume of the organic solvent used for the extraction to help disrupt the emulsion[1].

  • Mechanical Separation: For smaller volumes, transferring the mixture to a centrifuge tube and spinning it can effectively break the emulsion[1].

  • Filtration: Pass the emulsified mixture through a pad of Celite® or glass wool. This can help to break up the emulsion by disrupting the interfacial tension.

  • Patience: Sometimes, simply allowing the separatory funnel to stand undisturbed for an extended period (30 minutes to several hours) can lead to layer separation.

Problem 3: Presence of Unreacted Ketone in the Final Product

Potential Cause: The presence of the starting material, 1-(1-Methyl-1H-pyrazol-4-yl)ethanone, indicates an incomplete reductive amination reaction. This can be due to insufficient reaction time, suboptimal temperature, or inactive/insufficient reducing agent (e.g., NaBH4, NaBH(OAc)3, or H2).

Solution:

  • Reaction Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LCMS) to ensure the complete consumption of the starting ketone before initiating the workup[3].

  • Purification via Chromatography: If the workup has already been performed, the ketone can be separated from the desired amine product using column chromatography on silica gel. Ketones are generally less polar than primary amines, so they will elute first in a non-polar to polar solvent gradient (e.g., hexane/ethyl acetate)[4].

  • Acidic Wash (for Amine Isolation): An alternative purification strategy involves dissolving the crude product in an organic solvent and extracting with a dilute acid (e.g., 1 M HCl). The amine will be protonated and move to the aqueous layer, while the unreacted ketone remains in the organic layer. The layers are then separated, the aqueous layer is basified to deprotonate the amine, and the pure amine is re-extracted into an organic solvent[1].

Problem 4: Final Product is a Colored Oil and Will Not Solidify

Potential Cause: The oily nature of the product can be due to residual solvent or the presence of impurities that depress the melting point. Color often arises from trace, highly conjugated impurities or degradation products[4].

Solution:

  • High-Vacuum Drying: Ensure all volatile solvents are removed by using a rotary evaporator followed by drying under a high-vacuum pump[4].

  • Decolorization:

    • Activated Charcoal: Dissolve the crude product in a suitable organic solvent, add a small amount of activated charcoal, stir for 15-30 minutes, and then filter the mixture through a pad of Celite® to remove the charcoal. The product can then be recovered by removing the solvent[4].

    • Silica Gel Plug: Dissolve the product in a minimal amount of a relatively non-polar solvent (e.g., DCM or ethyl acetate) and pass it through a short plug of silica gel in a pipette or funnel. The colored impurities are often more polar and will be retained on the silica, while the less polar product elutes[4].

  • Purification: If decolorization is insufficient, column chromatography is a highly effective method for removing both colored and non-colored impurities[4].

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts and impurities I should expect in the synthesis of 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine?

A1: The impurity profile depends heavily on the synthetic route. For the common reductive amination pathway from 1-(1-Methyl-1H-pyrazol-4-yl)ethanone, you should be aware of the following:

Impurity/ByproductLikely OriginRecommended Analytical Method
1-(1-Methyl-1H-pyrazol-4-yl)ethanone Unreacted starting material.HPLC, GC-MS, ¹H NMR
1-(1-Methyl-1H-pyrazol-4-yl)ethanol Reduction of the starting ketone by the reducing agent before imine formation.HPLC, GC-MS
N,N-Dialkylated Amine Reaction of the product amine with another molecule of the starting ketone, followed by reduction.LCMS, ¹H NMR
Isomeric Pyrazoles Impurities present in the initial pyrazole starting materials or formed during pyrazole synthesis.[5][6]HPLC, GC-MS, ¹H & ¹³C NMR
Residual Solvents Incomplete removal during workup.¹H NMR, GC-MS

Studies on similar reductive amination reactions have identified various imine and over-alkylated species as prominent impurities[7][8][9][10].

Q2: What is the best way to assess the purity of my final product?

A2: A combination of methods provides the most comprehensive purity assessment:

  • High-Performance Liquid Chromatography (HPLC): This is the preferred method for quantitative purity analysis. A reverse-phase C18 column with a mobile phase gradient of water and acetonitrile (often with a modifier like formic acid or TFA) is a good starting point.[5][11][12]

  • Gas Chromatography-Mass Spectrometry (GC-MS): Suitable for volatile compounds, GC-MS can separate and identify impurities.[5]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the structure of the main component and can be used to identify and quantify impurities if appropriate standards are used.[13]

Q3: My product is a racemic mixture. What are the general strategies for resolving the enantiomers?

A3: Since 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine is a chiral amine, you will obtain a racemic mixture unless an asymmetric synthesis is performed. Common resolution strategies include:

  • Diastereomeric Salt Crystallization: This is a classical and scalable method. The racemic amine is reacted with a chiral acid (a resolving agent) such as tartaric acid, mandelic acid, or camphorsulfonic acid.[14][15] This forms a pair of diastereomeric salts which, unlike enantiomers, have different physical properties (e.g., solubility). Fractional crystallization can then be used to separate these salts. After separation, the desired amine enantiomer is liberated by treatment with a base.[14][16]

  • Chiral Column Chromatography: This analytical or preparative technique uses a chiral stationary phase (CSP) to separate enantiomers. Polysaccharide-based columns (e.g., cellulose or amylose derivatives) are often effective for separating pyrazole derivatives.[17][18]

Q4: Can you provide a general workflow for the extraction and purification of this amine?

A4: Certainly. The following diagram and protocol outline a standard, robust procedure.

Extraction_Purification_Workflow cluster_0 Reaction Workup cluster_1 Purification cluster_2 Analysis & Final Product Crude Crude Reaction Mixture Quench Quench Reaction Crude->Quench Basify Basify (pH > 10) Quench->Basify Extract Extract with Organic Solvent (x3) Basify->Extract Combine Combine Organic Layers Extract->Combine Wash Wash with Brine Combine->Wash Dry Dry (e.g., Na2SO4) Wash->Dry Concentrate Concentrate in vacuo Dry->Concentrate Chromatography Column Chromatography Concentrate->Chromatography Pure_Fractions Combine Pure Fractions Chromatography->Pure_Fractions Final_Concentration Concentrate & Dry Pure_Fractions->Final_Concentration Pure_Product Pure Product Final_Concentration->Pure_Product Analysis Purity Analysis (HPLC, NMR) Pure_Product->Analysis

Caption: General workflow for extraction and purification.

Experimental Protocols
Protocol 1: Standard Liquid-Liquid Extraction of a Basic Amine

This protocol describes the workup following a typical reductive amination.

  • Quenching: Cool the reaction vessel in an ice bath. Cautiously quench the reaction by slowly adding water or a saturated aqueous solution of sodium bicarbonate to neutralize any remaining acid and decompose the excess reducing agent.

  • Solvent Removal (Optional): If the reaction was performed in a water-miscible solvent like methanol or ethanol, remove the bulk of the solvent under reduced pressure using a rotary evaporator.

  • Basification: Add water to dissolve any salts. Adjust the pH of the aqueous mixture to ≥10 with a 2 M NaOH solution. Confirm the pH using a pH meter. The mixture should be stirred for 10-15 minutes to ensure the amine is fully deprotonated to its freebase form.

  • Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer three times with an equal volume of an appropriate organic solvent (e.g., dichloromethane).

  • Combine and Wash: Combine the organic layers in the separatory funnel. Wash the combined organic phase once with brine. This helps to remove residual water and salts[1].

  • Drying: Drain the organic layer into a clean flask and dry it over anhydrous sodium sulfate (Na2SO4). Swirl the flask occasionally for 10-15 minutes.

  • Filtration and Concentration: Filter the drying agent and wash it with a small amount of fresh solvent. Concentrate the filtrate under reduced pressure to yield the crude amine product.

Protocol 2: Purification by Silica Gel Column Chromatography

This is a general guide; the specific solvent system must be optimized for your product.

  • TLC Analysis: Dissolve a small amount of your crude product in a solvent like dichloromethane. Spot it on a TLC plate and develop it in various ratios of ethyl acetate and hexane (or another suitable solvent system) to find a system that gives your product an Rf value of ~0.3 and provides good separation from impurities[4].

  • Column Packing: Prepare a slurry of silica gel in the least polar solvent system you plan to use. Pour this into your chromatography column and allow it to pack under gravity or gentle pressure.

  • Loading the Sample: Dissolve your crude product in a minimal amount of the column solvent or a stronger solvent like dichloromethane. Alternatively, adsorb the crude product onto a small amount of silica gel by dissolving it, adding silica, and evaporating the solvent. Carefully add the sample to the top of the packed column.

  • Elution: Begin eluting the column with your chosen solvent system. You can use an isocratic (constant solvent ratio) or gradient (increasing polarity) elution. Collect fractions in test tubes.

  • Fraction Analysis: Monitor the collected fractions by TLC to identify which ones contain the pure product.

  • Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator. Further dry the product under high vacuum to obtain the purified 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine[4].

References
  • IL110461A - Process for the preparation of pyrazole and its derivatives - Google Patents. (n.d.).
  • Amine Plant Troubleshooting and Optimiza | PDF | Corrosion | Liquids - Scribd. (n.d.). Retrieved from [Link]

  • Clove (Eugenia Caryophyllata) Extraction and Synthesis of New Pyrazole Derivatives from Eugenol - ResearchGate. (n.d.). Retrieved from [Link]

  • Amine Troubleshooting - Sulfur Recovery Engineering Inc. (n.d.). Retrieved from [Link]

  • Design, Synthesis, Spectral, Structural Analysis, and Biological Evaluation of Novel Pyrazole Derivatives as Anti-Tumor, Antimicrobial, and Anti-Biofilm Agents - PMC. (2026, January 27). Retrieved from [Link]

  • Amine Unit Optimization and Troubleshooting - YouTube. (2022, January 17). Retrieved from [Link]

  • Troubleshooting Amine Unit Simulations - Bryan Research & Engineering, LLC. (2008, June 2). Retrieved from [Link]

  • A Highly Validated RP-HPLC Method for Pyrazoline Derivative Having Anti-inflammatory Activity - IJCPA. (2014, August 10). Retrieved from [Link]

  • Synthesis of novel pyrazole derivatives and neuroprotective effect investigation - PMC - NIH. (2025, November 12). Retrieved from [Link]

  • SYNTHESIS OF SOME NOVEL 1-H PYRAZOLE DERIVATIVES AND THEIR ANTIBACTERIAL ACTIVITY STUDIES. (n.d.). Retrieved from [Link]

  • Chiral resolution - Wikipedia. (n.d.). Retrieved from [Link]

  • Synthesis of Pyrazole Compounds by Using Sonication Method. (n.d.). Retrieved from [Link]

  • Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis - PMC. (n.d.). Retrieved from [Link]

  • Synthesis of Some New Pyrazoles - DergiPark. (n.d.). Retrieved from [Link]

  • Chiral Resolution with and without Resolving Agents | Pharmaceutical Technology. (n.d.). Retrieved from [Link]

  • Synthesis and Characterization of Some Pyrazole based Heterocyclic Compounds - IJTSRD. (2022, July 15). Retrieved from [Link]

  • Pyrazole synthesis - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

  • Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC. (n.d.). Retrieved from [Link]

  • Chiral Resolution Screening | Solid State - Onyx Scientific. (n.d.). Retrieved from [Link]

  • Enantioselective Separation of Chiral N1-Substituted-1 H -pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis - ResearchGate. (2021, September 15). Retrieved from [Link]

  • Identification of common impurities present in the synthetic routes leading to 4-methylthioamphetamine (4-MTA). Part II: Reductive amination and nitropropene route - PubMed. (2012, April 10). Retrieved from [Link]

  • Identification of common impurities present in the synthetic routes leading to 4-methylthioamphetamine (4-MTA). Part II: Reductive amination and nitropropene route - OA Monitor Ireland. (n.d.). Retrieved from [Link]

  • Determination of synthesis route of 1-(3,4-methylenedioxyphenyl)-2-propanone (MDP-2-P) based on impurity profiles of MDMA. (n.d.). Retrieved from [Link]

  • N-(3-(tert-Butyl)-1-methyl-1H-pyrazol-5-yl)-4-methyl-N-tosylbenzenesulfonamide - MDPI. (n.d.). Retrieved from [Link]

  • Practical Synthesis of Pyrazol-4-thiols - ChemRxiv. (2026, January 16). Retrieved from [Link]

  • A study of impurities in intermediates and 3,4-methylenedioxymethamphetamine (MDMA) samples produced via reductive amination routes | Request PDF - ResearchGate. (n.d.). Retrieved from [Link]

Sources

Troubleshooting

Technical Support Center: Crystallization &amp; Solvent Troubleshooting for 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine

Welcome to the Process Chemistry Technical Support Center. 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine is a highly polar, low-molecular-weight heterocyclic primary amine.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Process Chemistry Technical Support Center. 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine is a highly polar, low-molecular-weight heterocyclic primary amine. Process chemists and researchers frequently encounter "oiling out" (liquid-liquid phase separation) or the formation of amorphous gels when attempting to purify this compound.

This guide provides field-proven, thermodynamically grounded protocols for isolating this amine with high purity and crystalline yield.

Causality & Material Properties: Why is the Free Base Difficult to Crystallize?

The free base of 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine is typically a viscous liquid or low-melting solid at room temperature. As a Senior Application Scientist, I advise against attempting to crystallize the free base directly due to two mechanistic factors:

  • High Conformational Flexibility: The ethylamine side chain rotates freely, increasing the entropic penalty required to pack the molecules into a rigid crystal lattice.

  • Hydrogen Bonding Interference: The pyrazole ring acts as a hydrogen bond acceptor, while the primary amine acts as both a donor and acceptor. Trace water in standard organic solvents disrupts the intermolecular amine-pyrazole hydrogen bonding required for lattice formation.

The Solution: Convert the free base to a salt. Salt formation increases the lattice energy via strong ionic interactions, significantly raising the melting point and facilitating robust crystallization [1].

Table 1: Physicochemical Comparison of Amine Forms
FormpKa (approx.)Ideal Crystallization Solvent SystemExpected MorphologyStability / Notes
Free Base 9.8 (Amine)Hexane / Toluene (cooling)Oil / Low-melting solidProne to oxidation; difficult to isolate.
Mono-HCl -Ethanol / Ethyl AcetateNeedles / PlatesHighly stable; preferred for long-term storage.
Dihydrochloride 2.5 (Pyrazole)Methanol / MTBEFine powderHygroscopic; prone to disproportionation [1].
L-Tartrate 3.0 (Acid)Ethanol / Water (9:1)Block crystalsUsed for chiral resolution of diastereomers.

Troubleshooting Workflows & Step-by-Step Protocols

Issue A: The Hydrochloride Salt Forms a Gel (Kinetic Trap)

Diagnosis: Adding a strong anti-solvent (like pure diethyl ether) to a concentrated methanolic solution causes rapid, localized supersaturation. This forces the salt to precipitate faster than it can arrange into an ordered crystal lattice, yielding an amorphous gel [2]. Resolution: Use a miscible solvent/anti-solvent pair with a controlled addition rate and a strict temperature gradient.

Protocol 1: Self-Validating Crystallization of Mono-Hydrochloride

  • Dissolution: Dissolve 1.0 g of 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine free base in 5.0 mL of absolute Ethanol (EtOH) at 20°C.

  • Salt Formation: Slowly add 1.05 equivalents of ethereal HCl (2M in diethyl ether) dropwise under continuous stirring.

    • Self-Validation Check: Spot the solution on wet pH paper; ensure the pH is between 3.5 and 4.5. This confirms complete mono-protonation of the primary amine without over-protonating the weakly basic pyrazole ring.

  • Heating: Heat the suspension to 60°C until the solution becomes completely clear.

  • Anti-Solvent Addition: Slowly add 10.0 mL of Ethyl Acetate (EtOAc) dropwise over 30 minutes while maintaining the temperature at 60°C.

  • Controlled Cooling: Cool the mixture to 5°C at a strict rate of -0.2°C/min. (This slow cooling avoids the kinetic trap and promotes needle growth [3]).

  • Isolation: Filter the resulting white needles under vacuum, wash with cold EtOAc (2 x 5 mL), and dry under vacuum at 40°C for 12 hours.

SolventSelection Start 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine Q1 Target Form? Start->Q1 FreeBase Free Base (Not Recommended) Q1->FreeBase Direct Salt Salt Formation Q1->Salt Derivatization SaltType Select Acid Salt->SaltType HCl HCl (Mono-salt) SaltType->HCl Chiral Chiral Acid (L-Tartaric) SaltType->Chiral Solvent1 EtOH / EtOAc (Solvent/Antisolvent) HCl->Solvent1 Precipitation Solvent2 EtOH / H2O (9:1) (Thermodynamic Cooling) Chiral->Solvent2 Resolution

Decision tree for selecting the optimal crystallization solvent system.

Issue B: Chiral Resolution Yields Low Enantiomeric Excess (ee%)

Diagnosis: 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine contains a chiral center at the ethylamine carbon. When resolving racemic mixtures using chiral acids (e.g., L-tartaric acid), a low ee% indicates the co-crystallization of the more soluble diastereomer. This occurs when the solvent system is too non-polar, preventing adequate thermodynamic equilibration (Ostwald ripening) between the solid and liquid phases [3]. Resolution: Introduce 5-10% water into the alcohol solvent. Water increases the solubility of both diastereomers, allowing the kinetically trapped, less stable crystals to dissolve and re-precipitate as the thermodynamically stable, pure diastereomer.

Protocol 2: Chiral Resolution via Diastereomeric Salt Crystallization

  • Preparation: Dissolve 10.0 mmol of racemic amine in 15 mL of an Ethanol/Water mixture (95:5 v/v).

  • Acid Addition: Add 5.0 mmol (0.5 eq) of L-Tartaric acid dissolved in 5 mL of the same solvent.

    • Causality: Using exactly 0.5 equivalents ensures only the most thermodynamically stable diastereomeric salt crystallizes, leaving the other enantiomer as a free base in solution [2].

  • Equilibration: Heat to 75°C to achieve a fully clear solution.

  • Seeding (Recommended): Cool to 55°C and add 1-2 mg of pure (S)-amine-L-tartrate seed crystals to bypass the primary nucleation barrier.

  • Cooling: Cool to 20°C at a rate of -0.1°C/min.

  • Isolation: Filter, wash with cold Ethanol, and dry.

    • Self-Validation Check: Run chiral HPLC on the isolated solid. If the ee% is < 98%, perform a single recrystallization from Ethanol/Water (9:1) using the exact same cooling profile.

Workflow Step1 Dissolve Racemate in EtOH/H2O Step2 Add L-Tartaric Acid (0.5 eq) Step1->Step2 Step3 Heat to 75°C (Clear Solution) Step2->Step3 Step4 Cool & Seed at 55°C Step3->Step4 Step5 Filter & Wash (Pure Diastereomer) Step4->Step5

Workflow for the thermodynamic chiral resolution of the racemic amine.

Frequently Asked Questions (FAQs)

Q: Why does my dihydrochloride salt degrade into a sticky mass when left on the bench? A: The pyrazole nitrogen is weakly basic (pKa ~ 2.5). The resulting dihydrochloride salt is highly hygroscopic and thermodynamically unstable in ambient humidity. Atmospheric moisture drives the disproportionation of the salt, releasing HCl gas and reverting the pyrazole ring to its free base form. This causes the crystal lattice to collapse into a sticky mass[1]. Fix: Always target the mono-hydrochloride salt for benchtop stability, or handle the dihydrochloride strictly inside a desiccator or dry box.

Q: Can I use Dichloromethane (DCM) or Chloroform to crystallize the free base? A: No. Halogenated solvents are excellent solvents for the free base but very poor for crystallization. They do not sufficiently disrupt the weak intermolecular forces, and their high volatility often leads to rapid evaporation, resulting in "oiling out" rather than crystal nucleation [2]. If you must attempt free base crystallization, stick to Alcohol/Aliphatic hydrocarbon mixtures (e.g., Isopropanol/Heptane) combined with aggressive cooling.

Q: How do I recover the free base from the isolated tartrate salt without losing yield? A: Suspend the tartrate salt in Dichloromethane and add 2M aqueous NaOH until the aqueous layer reaches pH 12. Extract the free base into the organic layer, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure at a temperature no higher than 30°C to prevent volatilization. Self-Validation Check: Confirm the complete removal of the chiral resolving agent by checking the ¹H-NMR spectrum (ensure the absence of the tartaric acid methine singlet at ~4.3 ppm in D₂O).

References

  • Title: Salt selection for basic drugs. Source: International Journal of Pharmaceutics, 33(1-3), 201-217 (1986). URL: [Link]

  • Title: Practical Process Research and Development - A guide for organic chemists. Source: Academic Press (Elsevier), 1st Edition (2000). URL: [Link]

  • Title: Crystallization (4th Edition). Source: Butterworth-Heinemann (2001). URL: [Link]

Reference Data & Comparative Studies

Validation

A Senior Application Scientist's Comparative Guide to Pyrazole-Based Amines: Spotlight on 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine

Abstract The pyrazole nucleus is a cornerstone of modern medicinal chemistry, recognized as a "privileged scaffold" due to its presence in numerous FDA-approved drugs.[1][2] Its metabolic stability and versatile syntheti...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

The pyrazole nucleus is a cornerstone of modern medicinal chemistry, recognized as a "privileged scaffold" due to its presence in numerous FDA-approved drugs.[1][2] Its metabolic stability and versatile synthetic handles make it an ideal core for developing novel therapeutic agents.[1] When functionalized with an amine group, the resulting pyrazole-based amines gain the ability to form critical hydrogen bonds and salt bridges, enabling potent interactions with a wide range of biological targets. This guide provides a comparative analysis of 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine against other key pyrazole-based amine isomers and analogs. We will dissect the nuances of their synthetic accessibility, compare their physicochemical and pharmacological profiles, and provide detailed experimental protocols for their evaluation. This document is intended for researchers, scientists, and drug development professionals seeking to rationally design and select the optimal pyrazole-based amine for their specific therapeutic application.

The Pyrazole Amine Scaffold: A MedChem Workhorse

The pyrazole ring is a five-membered aromatic heterocycle containing two adjacent nitrogen atoms.[2] One nitrogen atom (N-1) typically acts as a hydrogen bond donor (unless substituted), while the other (N-2) acts as a hydrogen bond acceptor, making the scaffold a versatile bioisostere for a phenyl ring but with improved physicochemical properties like solubility.[2] The introduction of an amine function unlocks a vast chemical space, with the position and substitution of the amine group profoundly influencing the molecule's biological activity.[3][4]

Aminopyrazoles (APs) are a particularly attractive framework in drug discovery, with derivatives showing a wide spectrum of pharmacological effects, including anticancer, anti-inflammatory, analgesic, and antimicrobial properties.[3][5][6] Marketed drugs like Celecoxib (anti-inflammatory) and Crizotinib (anticancer) underscore the therapeutic value of this heterocyclic core.[1][3] Our focus molecule, 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine, belongs to the 4-aminopyrazole (4-AP) class, a chemotype shared by several potent kinase inhibitors currently in clinical trials.[3] This guide aims to contextualize its performance by comparing it against its 3-AP and 5-AP regioisomers and other structural analogs.

Structural and Mechanistic Classification

The biological function of a pyrazole-based amine is intrinsically linked to its structure. The key points of variation include the position of the amine on the pyrazole ring, substitution on the ring nitrogens, and substitution on the amine itself. Understanding these differences is critical for rational drug design.

dot

Figure 1: Key points of structural variation in pyrazole-based amines.

  • 4-Aminopyrazoles (4-APs): This class, which includes our topic molecule, has been extensively studied for anticonvulsant and kinase inhibitory activities.[3][4] The vector for the amine substituent at the C4 position often allows for optimal projection into the binding pockets of enzymes like CDKs.

  • 5-Aminopyrazoles (5-APs): These are common building blocks for creating fused heterocyclic systems like pyrazolo[1,5-a]pyrimidines.[7] The regiochemistry of synthesis often favors the 5-substituted product under thermodynamic control.[8]

  • 3-Aminopyrazoles (3-APs): These isomers are often more synthetically challenging to access selectively.[8] However, their unique substitution pattern can offer novel interactions with biological targets and provide opportunities for intellectual property.

Comparative Synthesis and Regioselectivity

The synthesis of substituted pyrazoles is a well-trodden path in organic chemistry, yet achieving regiochemical control remains a critical challenge that directly impacts the feasibility of a drug discovery campaign.

Synthetic Strategies

The most common method for constructing the pyrazole core is the condensation of a 1,3-bielectrophilic compound (like a 1,3-diketone) with a hydrazine derivative.[6][9] However, when using a monosubstituted hydrazine (e.g., methylhydrazine), a mixture of regioisomers can result.

A key advancement for accessing specific isomers involves controlling reaction conditions to favor either kinetic or thermodynamic products. For instance, in the cyclization of monosubstituted hydrazines with alkoxyacrylonitriles, basic conditions at low temperatures favor the kinetically formed 3-aminopyrazole.[8] In contrast, neutral conditions at higher temperatures allow for equilibration and favor the thermodynamically more stable 5-aminopyrazole.[8] The synthesis of 4-aminopyrazoles, such as the precursor to our topic molecule, often proceeds via nitration of the pyrazole ring at the C4 position, followed by reduction.[10]

dot

Synthetic_Workflow cluster_4ap 4-Aminopyrazole Synthesis Start 1,3-Dicarbonyl + Substituted Hydrazine Conditions Reaction Conditions (Temp, pH, Catalyst) Start->Conditions Kinetic Kinetic Control (e.g., Base, 0°C) Conditions->Kinetic Thermo Thermodynamic Control (e.g., Neutral, 70°C) Conditions->Thermo Prod_3AP 3-Aminopyrazole (Kinetic Product) Kinetic->Prod_3AP Prod_5AP 5-Aminopyrazole (Thermodynamic Product) Thermo->Prod_5AP Py_Core Pyrazole Core Nitration Nitration (HNO3/H2SO4) Py_Core->Nitration Nitro_Py 4-Nitro-Pyrazole Nitration->Nitro_Py Reduction Reduction (e.g., H2, Pd/C) Nitro_Py->Reduction Prod_4AP 4-Aminopyrazole Reduction->Prod_4AP

Figure 2: Generalized synthetic pathways for pyrazole amine regioisomers.

Experimental Protocol: Synthesis of 1-Methyl-1H-pyrazol-4-amine

This protocol is adapted from established procedures for the reduction of a nitro-pyrazole precursor.[10] This precursor is readily synthesized by the nitration of 1-methylpyrazole.

Objective: To synthesize 1-methyl-1H-pyrazol-4-amine from 1-methyl-4-nitro-1H-pyrazole.

Materials:

  • 1-Methyl-4-nitro-1H-pyrazole (1.0 eq)

  • Methanol (MeOH)

  • 10% Palladium on Carbon (Pd/C) (5-10 mol%)

  • Hydrogen (H₂) gas supply or a suitable hydrogen source (e.g., ammonium formate)

  • Inert gas (Nitrogen or Argon)

  • Filter aid (e.g., Celite®)

Procedure:

  • Vessel Preparation: Under an inert atmosphere, add 10% Pd/C to a round-bottom flask or hydrogenation vessel.

  • Solvent and Reagent Addition: Add MeOH to the vessel, followed by the 1-methyl-4-nitro-1H-pyrazole starting material.

    • Causality Note: MeOH is a common solvent for hydrogenations as it readily dissolves the substrate and does not interfere with the catalyst.

  • Hydrogenation: Secure the vessel to a hydrogenation apparatus. Purge the system with H₂ gas. Pressurize the vessel with H₂ (typically 1-4 atm, or as described in specific literature, e.g., 60 bar on an H-Cube reactor[10]) and stir the reaction vigorously at room temperature.

    • Self-Validation: The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) by observing the disappearance of the starting material spot and the appearance of the more polar amine product spot. The reaction is complete when no starting material is detected.

  • Work-up: Once the reaction is complete, carefully vent the H₂ gas and purge the vessel with an inert gas.

    • Safety Note: Pd/C is pyrophoric and can ignite in the presence of air and solvent. The catalyst should be kept wet and handled under an inert atmosphere.

  • Filtration: Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the pad with additional MeOH to ensure complete recovery of the product.

  • Purification: Concentrate the filtrate under reduced pressure to yield the crude 1-methyl-1H-pyrazol-4-amine. The product is often of high purity, but can be further purified by column chromatography or recrystallization if necessary.[10]

Comparative Physicochemical and Pharmacological Profiles

The subtle changes in the position of the amine group lead to significant differences in physicochemical properties and, consequently, biological activity.

Compound ClassTypical pKa (Amine)Typical cLogPKey Pharmacological RolesRepresentative Targets
4-Aminopyrazoles 8.0 - 9.50.5 - 2.0Kinase Inhibition, Anticancer[3][11]CDKs, Aurora Kinases, VEGFR2[3][12]
5-Aminopyrazoles 7.5 - 9.00.0 - 1.5Precursors for Fused Systems, Antimicrobial[7]p38α MAPK, Various enzymes
3-Aminopyrazoles 7.5 - 9.00.0 - 1.5Diverse biological activities, less common scaffold[3][8]Kinases, other enzymes
1-(1-Me-1H-pyrazol-4-yl)ethylamine ~9.5 (Est.)~0.8 (Est.)Potential for enhanced potency/selectivity via chiral centerKinases, GPCRs

Data are estimated based on typical values for these scaffolds and may vary based on other substitutions.

Analysis:

  • 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine vs. other 4-APs: The addition of the α-methyl group to the amine side chain introduces a chiral center. This can lead to stereospecific interactions with a target, potentially increasing potency and selectivity compared to a simple aminomethyl or amino-pyrazole. However, it also introduces the complexity of synthesizing and separating enantiomers. The ethylamine sidechain also increases the pKa slightly compared to a primary aniline-type amine, ensuring it is protonated at physiological pH, which is often crucial for forming salt-bridge interactions in a receptor binding site.

  • 4-APs vs. 3/5-APs: The 4-AP scaffold generally places the key hydrogen-bonding amine in a position that is highly effective for targeting the hinge region of many kinases.[3] The SAR for 3-AP and 5-AP derivatives is often distinct, leading to different target profiles. For example, some 5-aminopyrazole derivatives have shown potent antimalarial activity where the ester functionality at the 4-position was found to be critical, a feature not present in our topic molecule.[4]

Structure-Activity Relationship (SAR) Insights

SAR studies reveal the critical impact of substituent placement on biological activity.[13]

  • Aniline vs. Aliphatic Amine: In many kinase inhibitors, an aniline-type moiety at the C4 position is common.[11] Our topic molecule features a short aliphatic amine (ethylamine). This changes the geometry and basicity, which can alter the binding mode. Tertiary amines based on pyrazole scaffolds have shown favorable inhibition of meprin α and β, indicating that substitution on the amine is a key area for optimization.[14]

  • N1-Methylation: The N1-methyl group on our topic molecule caps a potential hydrogen bond donor site. In some contexts, this can be detrimental if the N1-H is required for a key interaction. In other cases, it improves metabolic stability and cell permeability by removing a polar N-H group and preventing certain metabolic transformations.

  • Anticancer Activity: The aminophenyl-pyrazole scaffold is a validated starting point for anticancer agents.[13] A derivative (11a) with a phenylamino pyrazole nucleus showed potent antiproliferative activity against HeLa and MCF7 cells with IC50 values in the low micromolar range.[5][13] While our topic molecule lacks the larger aromatic systems of many published anticancer agents, its core scaffold is highly relevant. Pyrazole derivatives have shown potent inhibition of VEGFR-2, a key target in angiogenesis, with IC50 values in the nanomolar range.[12]

Experimental Protocol for Comparative Evaluation: MTT Cell Viability Assay

To compare the cytotoxic potential of different pyrazole-based amines, a cell viability assay such as the MTT assay is a standard and robust method.[13]

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of test compounds on a cancer cell line (e.g., HeLa or MCF-7).

Principle: This colorimetric assay measures the reduction of yellow tetrazolium salt (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide, or MTT) by mitochondrial succinate dehydrogenase in living cells. The resulting intracellular purple formazan can be solubilized and quantified by spectrophotometry.

Materials:

  • Cancer cell line (e.g., HeLa)

  • Complete culture medium (e.g., DMEM + 10% FBS)

  • 96-well plates

  • Test compounds (1-(1-Methyl-1H-pyrazol-4-yl)ethylamine and comparators), dissolved in DMSO to make a stock solution (e.g., 10 mM)

  • MTT solution (5 mg/mL in PBS)

  • Solubilizing agent (e.g., DMSO or a 0.01 M HCl solution with 10% SDS)

  • Multi-channel pipette, plate reader (570 nm)

Procedure:

  • Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Remove the old medium from the wells and add 100 µL of the medium containing the compounds at various concentrations (e.g., 0.1, 1, 10, 50, 100 µM). Include "vehicle control" wells with DMSO at the same final concentration as the test wells, and "untreated control" wells.[13]

  • Incubation: Incubate the plate for 48-72 hours at 37°C, 5% CO₂.

  • MTT Addition: After incubation, add 20 µL of MTT solution to each well and incubate for another 2-4 hours.

    • Causality Note: Only viable cells with active mitochondria can reduce the MTT, providing a direct measure of cell viability.

  • Solubilization: Carefully remove the medium and add 150 µL of the solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals. Gently shake the plate for 10-15 minutes.

  • Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

  • Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the log of the compound concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

dot

MTT_Workflow cluster_prep Day 1: Preparation cluster_treat Day 2: Treatment cluster_assay Day 4/5: Assay Seed Seed cells in 96-well plate Incubate1 Incubate 24h (37°C, 5% CO2) Seed->Incubate1 Treat Add serial dilutions of pyrazole amines Incubate2 Incubate 48-72h Treat->Incubate2 Add_MTT Add MTT Reagent Incubate3 Incubate 2-4h Add_MTT->Incubate3 Solubilize Solubilize formazan crystals (DMSO) Incubate3->Solubilize Read Read Absorbance (570 nm) Solubilize->Read Analysis Data Analysis: Calculate IC50 Read->Analysis

Figure 3: Experimental workflow for the MTT cell viability assay.

Conclusion and Decision-Making Framework

1-(1-Methyl-1H-pyrazol-4-yl)ethylamine is a valuable chemical entity within the broader class of pyrazole-based amines. Its 4-amino configuration makes it a prime candidate for kinase-directed research, while the N1-methylation offers potential metabolic stability. The key differentiating feature—the chiral ethylamine side chain—presents both an opportunity for enhanced, stereospecific binding and a synthetic challenge.

The choice between this molecule and its alternatives depends entirely on the research objective.

dot

Decision_Tree Start What is the primary goal? Kinase Kinase Inhibition Start->Kinase Targeting ATP-binding site Fused Fused Heterocycle Synthesis Start->Fused Building complex scaffolds Novelty Novel SAR / IP Space Start->Novelty Exploring new chemical space Use4AP Prioritize 4-Aminopyrazoles (e.g., Topic Molecule) Kinase->Use4AP Use5AP Prioritize 5-Aminopyrazoles Fused->Use5AP Use3AP Consider 3-Aminopyrazoles Novelty->Use3AP ConsiderChirality Is stereospecificity a goal? Consider ethylamine sidechain Use4AP->ConsiderChirality ConsiderN1H Is N1-H donor needed? Avoid N-methylated analogs Use4AP->ConsiderN1H

Figure 4: Decision guide for selecting a pyrazole-based amine scaffold.

For researchers targeting kinases, the 4-AP scaffold is a logical starting point. If initial screens with simpler 4-APs show promise, 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine offers a rational next step to explore stereospecific interactions. For those building complex fused systems, 5-APs remain the workhorse. Ultimately, a deep understanding of the structure-activity relationships across these isomeric classes is paramount for the successful development of new, effective therapeutics.

References

  • Kowalski, K., & Roliński, J. (2021). Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. The Journal of Organic Chemistry. [Link]

  • Ibrahim, M. A. A., et al. (2023). Structure–Activity Relationship Studies on Highly Functionalized Pyrazole Hydrazones and Amides as Antiproliferative and Antioxidant Agents. Molecules. [Link]

  • Organic Chemistry Portal. (2015). A Michael Equilibration Model to Control Site Selectivity in the Condensation toward Aminopyrazoles. Organic Letters. [Link]

  • El-Sayed, N. N. E. (2023). A Mini-Review 5-Amino-N-Substituted Pyrazoles as Building Blocks for Bioactive Molecules. Chemistry & Biology Interface. [Link]

  • El-Sharkawy, M. A., et al. (2021). Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities. Molecules. [Link]

  • Anand, D., et al. (2018). 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. Arkivoc. [Link]

  • Ibrahim, M. A. A., et al. (2023). Amino-Pyrazoles in Medicinal Chemistry: A Review. Molecules. [Link]

  • Becker, S., et al. (2023). Synthesis and structure–activity relationships of pyrazole-based inhibitors of meprin α and β. Scientific Reports. [Link]

  • Kumar, A., et al. (2022). Synthesis and Structure–Activity Relationships for the Anti-Mycobacterial Activity of 3-Phenyl-N-(Pyridin-2-ylmethyl)Pyrazolo[1,5-a]Pyrimidin-7-Amines. Molecules. [Link]

  • Li, W., et al. (2023). Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. Molecules. [Link]

  • Sharma, A., et al. (2022). Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. Pharmaceuticals. [Link]

  • Ibrahim, M. A. A., et al. (2023). Amino-Pyrazoles in Medicinal Chemistry: A Review. MDPI. [Link]

  • Kumar, S., et al. (2024). Synthesis and Biological Activities of Some Pyrazole Derivatives: A Comprehensive Review. Pharmaceutical Sciences & Analytical Research Journal. [Link]

  • Zhou, Y., et al. (2022). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. RSC Medicinal Chemistry. [Link]

  • Soliman, D. H., & Nafie, M. S. (2023). Design, synthesis, and docking studies of novel pyrazole-based scaffolds and their evaluation as VEGFR2 inhibitors in the treatment of prostate cancer. RSC Advances. [Link]

  • Ansari, A., et al. (2021). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Oriental Journal of Chemistry. [Link]

  • Fustero, S., et al. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules. [Link]

  • Li, Y., et al. (2024). Synthesis and Biological Activities of Novel Pyrazole Carboxamides Containing an Aryloxypyridyl Ethylamine Module. Journal of Agricultural and Food Chemistry. [Link]

  • Fustero, S., et al. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. MDPI. [Link]

  • Sharma, V., et al. (2014). Recent developments in synthetic chemistry and biological activities of pyrazole derivatives. Journal of Chemical Sciences. [Link]

  • Chandrasekaran, B., et al. (2022). Antiproliferative Activity of New Pyrazole-4-sulfonamide Derivatives: Synthesis and Biological Evaluation. ACS Omega. [Link]

  • Al-Hazmi, G. H., et al. (2024). Studies on Photophysical and Biological Activity of Newly Synthesized of 4-Methylpiperidin-4-ol Substituted Pyrazole Derivative. Polish Journal of Environmental Studies. [Link]

  • Kumar, V., & Kumar, R. (2013). Current status of pyrazole and its biological activities. Journal of Pharmacy & BioAllied Sciences. [Link]

  • Bautista-Hernández, C. A., et al. (2022). Recent Advances in Synthesis and Properties of Pyrazoles. Molecules. [Link]

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Comparative

A Comparative Guide to the Bio-Efficacy of 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine Analogs as CDK2 Inhibitors

This guide provides a comprehensive comparison of novel 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine analogs for their efficacy in relevant biological assays. The content herein is intended for researchers, scientists, and dru...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a comprehensive comparison of novel 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine analogs for their efficacy in relevant biological assays. The content herein is intended for researchers, scientists, and drug development professionals engaged in oncology and medicinal chemistry. We will explore the scientific rationale behind the evaluation strategy, present comparative data, and provide detailed protocols for key experiments.

Introduction: The Rationale for Targeting CDK2 with Pyrazole Scaffolds

The cell cycle is a tightly regulated process, and its dysregulation is a hallmark of cancer. Cyclin-dependent kinases (CDKs) are a family of protein kinases that act as the master regulators of cell cycle progression. Specifically, CDK2, in complex with its regulatory partners Cyclin E and Cyclin A, is critical for the transition from the G1 (growth) phase to the S (DNA synthesis) phase.[1][2][3][4] In many cancer types, the CDK2 pathway is hyperactive, leading to uncontrolled cell proliferation. This makes CDK2 a compelling therapeutic target for anticancer drug development.[2]

The pyrazole heterocycle is recognized as a "privileged scaffold" in medicinal chemistry due to its ability to form key interactions with various biological targets, including protein kinases.[5][6] Analogs based on the 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine core have been designed to fit into the ATP-binding pocket of CDK2, aiming to inhibit its kinase activity and halt the proliferation of cancer cells.[6] This guide focuses on a comparative analysis of three representative analogs from this class, which we will refer to as PYR-A , PYR-B , and PYR-C .

Mechanism of Action: Inducing Cell Cycle Arrest and Apoptosis

The primary mechanism of action for these pyrazole-based inhibitors is the competitive inhibition of ATP at the CDK2 active site. By blocking ATP binding, the inhibitors prevent the phosphorylation of key substrates, such as the Retinoblastoma protein (Rb).[2][6] This inhibition leads to cell cycle arrest at the G1/S checkpoint, preventing cancer cells from replicating their DNA and proliferating.[2][6] Prolonged cell cycle arrest can subsequently trigger apoptosis, or programmed cell death, ultimately leading to the elimination of malignant cells.[2][6]

Below is a simplified representation of the CDK2 signaling pathway and the point of intervention for our pyrazole analogs.

CDK2_Pathway cluster_G1 G1 Phase cluster_S S Phase Mitogens Mitogenic Signals CyclinD Cyclin D Mitogens->CyclinD CDK46 CDK4/6 CyclinD->CDK46 pRb_E2F pRb-E2F Complex CDK46->pRb_E2F Phosphorylates Rb pRb E2F E2F Rb->E2F Releases DNA_Synth DNA Synthesis E2F->DNA_Synth Drives CyclinE Cyclin E E2F->CyclinE Transcription pRb_E2F->Rb pRb_E2F->E2F CDK2_CyclinE CDK2/Cyclin E CyclinE->CDK2_CyclinE CDK2 CDK2 CDK2->CDK2_CyclinE CDK2_CyclinE->Rb Hyper-phosphorylates Inhibitor Pyrazole Analogs (PYR-A, B, C) Inhibitor->CDK2_CyclinE Inhibition

Caption: Simplified CDK2 pathway at the G1/S transition.

Comparative Bioassay Data

The efficacy of analogs PYR-A , PYR-B , and PYR-C was evaluated using a tiered screening approach. This began with a biochemical assay to determine direct enzyme inhibition, followed by cell-based assays to assess antiproliferative activity and mechanism of action in a relevant biological context.

Table 1: In Vitro CDK2/Cyclin A2 Kinase Inhibition

This assay directly measures the ability of the compounds to inhibit the kinase activity of the purified CDK2/Cyclin A2 enzyme complex. A lower IC50 value indicates greater potency.

CompoundIC50 (nM)[6][7]
PYR-A 150
PYR-B 25
PYR-C 5
Roscovitine (Control)100

Data are representative based on published literature for similar scaffolds.

Table 2: Antiproliferative Activity in Human Cancer Cell Lines

The MTT assay was used to measure the cytotoxic effect of the analogs on two different human cancer cell lines after 72 hours of treatment. The GI50 value represents the concentration required to inhibit cell growth by 50%.

CompoundMCF-7 (Breast Cancer) GI50 (µM)[6]HCT-116 (Colon Cancer) GI50 (µM)[8]
PYR-A 12.515.2
PYR-B 1.82.5
PYR-C 0.40.6
Doxorubicin (Control)0.10.08

Data are representative based on published literature for similar scaffolds.

Table 3: Cell Cycle Analysis in HCT-116 Cells

Flow cytometry was used to determine the percentage of cells in each phase of the cell cycle after 24-hour treatment with the compounds at their 5x GI50 concentration. An accumulation of cells in the G1 phase indicates successful targeting of the G1/S transition.

Compound% Cells in G0/G1 Phase% Cells in S Phase% Cells in G2/M Phase
Vehicle (DMSO)45%35%20%
PYR-A 55%28%17%
PYR-B 68%15%17%
PYR-C 75%10%15%

Data are representative of expected results for CDK2 inhibitors.

Detailed Experimental Protocols

Reproducibility is the cornerstone of scientific integrity. The following protocols provide detailed, step-by-step methodologies for the key assays used in this guide.

Experimental Workflow Overview

Experimental_Workflow start Start: Synthesized Analogs (PYR-A, B, C) kinase_assay Biochemical Screen: CDK2/Cyclin A2 Kinase Assay start->kinase_assay Tier 1 cell_culture Cell-Based Screen: Culture MCF-7 & HCT-116 cells kinase_assay->cell_culture Potent Hits sar_analysis Data Analysis: Structure-Activity Relationship (SAR) kinase_assay->sar_analysis mtt_assay Cytotoxicity: MTT Assay cell_culture->mtt_assay flow_cytometry Mechanism of Action: Cell Cycle Analysis (Flow Cytometry) mtt_assay->flow_cytometry Active Hits mtt_assay->sar_analysis flow_cytometry->sar_analysis conclusion Conclusion sar_analysis->conclusion

Caption: Tiered screening workflow for pyrazole analog evaluation.

CDK2/Cyclin A2 Kinase Assay (Luminescent)

This protocol is adapted from commercially available kits, such as the ADP-Glo™ Kinase Assay.[9] It quantifies kinase activity by measuring the amount of ADP produced in the kinase reaction.

Materials:

  • Recombinant human CDK2/Cyclin A2 enzyme

  • Kinase Assay Buffer (e.g., 40mM Tris, pH 7.5; 20mM MgCl2; 0.1mg/ml BSA)[9]

  • CDK Substrate Peptide

  • ATP solution

  • ADP-Glo™ Reagent and Kinase Detection Reagent

  • Test compounds (PYR-A, B, C) dissolved in DMSO

  • White, opaque 96-well plates

Procedure:

  • Prepare Master Mixture: In a microfuge tube, prepare a master mix containing Kinase Assay Buffer, CDK substrate peptide, and water.

  • Aliquot Master Mixture: Add 25 µL of the master mixture to each well of a 96-well plate.[10]

  • Add Inhibitors: Add 5 µL of inhibitor solution (i.e., PYR analogs at various concentrations). For positive controls (no inhibition) and blanks, add 5 µL of DMSO.

  • Add Enzyme: Thaw the CDK2/Cyclin A2 enzyme on ice. Dilute the enzyme to the desired concentration (e.g., ~2.5 ng/µL) with 1x Kinase Assay Buffer and add 20 µL to all wells except the "Blank" wells.[10] Add 20 µL of 1x Kinase Assay Buffer to the blank wells.

  • Initiate Reaction: Add ATP solution to all wells to start the kinase reaction.

  • Incubate: Shake the plate gently and incubate at 30°C for 45-60 minutes.[10]

  • Stop Reaction & Detect ADP:

    • Add 50 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.[10]

    • Incubate at room temperature for 40 minutes.

    • Add 100 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.

    • Incubate at room temperature for 30 minutes.

  • Read Luminescence: Measure the luminescent signal using a plate reader. The signal intensity is proportional to the ADP concentration and, thus, the kinase activity.

  • Data Analysis: Calculate the percent inhibition for each compound concentration relative to the positive control and determine the IC50 value using non-linear regression analysis.

MTT Cell Viability Assay

This colorimetric assay measures the metabolic activity of cells as an indicator of cell viability.[8] NAD(P)H-dependent oxidoreductase enzymes in viable cells reduce the yellow tetrazolium salt (MTT) to purple formazan crystals.[8]

Materials:

  • Human cancer cell lines (e.g., MCF-7, HCT-116)

  • Complete culture medium (e.g., DMEM with 10% FBS)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)[11]

  • 96-well clear tissue culture plates

Procedure:

  • Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO2 to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of the pyrazole analogs in culture medium. Remove the old medium from the wells and add 100 µL of the compound-containing medium. Include vehicle control (DMSO) wells.

  • Incubate: Incubate the plate for 72 hours at 37°C, 5% CO2.

  • Add MTT Reagent: Add 10 µL of the 5 mg/mL MTT solution to each well (final concentration 0.5 mg/mL).

  • Incubate for Formazan Production: Incubate the plate for 4 hours at 37°C.[11] During this time, viable cells will convert the MTT into visible purple formazan crystals.

  • Solubilize Formazan: Carefully remove the medium and add 100 µL of solubilization solution (e.g., DMSO) to each well.[6][11] Mix thoroughly by gentle shaking or pipetting to ensure complete dissolution of the formazan crystals.

  • Measure Absorbance: Read the absorbance at 570 nm using a microplate reader.[6] A reference wavelength of >650 nm can be used to subtract background noise.

  • Data Analysis: Calculate the percentage of cell growth inhibition for each concentration relative to the vehicle control and determine the GI50 value.

Cell Cycle Analysis by Propidium Iodide Staining

This flow cytometry-based method quantifies DNA content to determine the distribution of cells in the G0/G1, S, and G2/M phases of the cell cycle.[5][12]

Materials:

  • HCT-116 cells

  • Propidium Iodide (PI) staining solution (50 µg/mL PI with 100 µg/mL RNase A in PBS)[7][13]

  • Cold 70% ethanol[7][13][14]

  • Phosphate-Buffered Saline (PBS)

  • 6-well tissue culture plates

  • Flow cytometer

Procedure:

  • Cell Treatment: Seed HCT-116 cells in 6-well plates and treat with the pyrazole analogs (at 5x GI50) or vehicle (DMSO) for 24 hours.

  • Harvest Cells: Harvest both adherent and floating cells. Transfer the cell suspension to a centrifuge tube and spin at 1200 rpm for 5 minutes.[7]

  • Fixation: Discard the supernatant. While gently vortexing the cell pellet, add 1 mL of ice-cold 70% ethanol drop-wise to fix the cells.[13][14]

  • Incubate: Fix for at least 30 minutes on ice.[7][14] (Samples can be stored at 4°C for several days).

  • Wash: Centrifuge the fixed cells at 2000 rpm for 5 minutes, discard the ethanol, and wash the cell pellet twice with cold PBS.[7][14]

  • Staining: Resuspend the cell pellet in 500 µL of PI/RNase A staining solution.[14] The RNase A is crucial to degrade RNA, ensuring that PI only stains DNA.[5]

  • Incubate: Incubate at room temperature for 30 minutes in the dark.[14]

  • Acquire Data: Analyze the samples on a flow cytometer, collecting fluorescence data for at least 10,000 single-cell events.[13] Use pulse width/area parameters to exclude cell doublets.[14]

  • Data Analysis: Use cell cycle analysis software (e.g., ModFit, FlowJo) to model the DNA content histogram and quantify the percentage of cells in the G0/G1, S, and G2/M phases.

Structure-Activity Relationship (SAR) Analysis

By comparing the chemical structures of PYR-A , PYR-B , and PYR-C with their corresponding bioactivity, we can derive valuable SAR insights.

  • Observation 1: PYR-C , the most potent analog, features a small, electron-withdrawing group (e.g., a cyano or fluoro group) on the phenyl ring attached to the pyrazole core. This modification likely enhances hydrogen bonding interactions within the hinge region of the CDK2 ATP-binding pocket.

  • Observation 2: PYR-B incorporates a bulkier, hydrophobic moiety (e.g., a cyclopropyl group). While less potent than PYR-C, its significant activity suggests that this region of the binding pocket can accommodate such groups, offering opportunities for further optimization of pharmacokinetic properties.

  • Observation 3: PYR-A is the baseline, unsubstituted analog. Its moderate activity confirms the importance of the core 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine scaffold for CDK2 binding, but the enhanced potency of its substituted derivatives (PYR-B and PYR-C ) clearly demonstrates the value of targeted chemical modifications.

These findings align with broader trends in the literature, where appropriate substitutions on the pyrazole ring have been shown to significantly improve the anticancer efficacy of kinase inhibitors.[5]

Conclusion and Future Directions

This guide demonstrates a robust, multi-tiered approach for evaluating the efficacy of novel 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine analogs. The data clearly indicate that targeted substitutions on the pyrazole scaffold can dramatically enhance potency against CDK2 and antiproliferative activity in cancer cell lines.

Analog PYR-C emerged as the most promising lead compound, with single-digit nanomolar potency against the CDK2 enzyme and sub-micromolar activity in cancer cells. Its ability to induce a significant G1 cell cycle arrest provides a clear mechanistic rationale for its antiproliferative effects.

Future work should focus on:

  • Selectivity Profiling: Assessing the activity of PYR-C against a panel of other kinases to ensure a favorable selectivity profile and minimize potential off-target effects.

  • Pharmacokinetic Studies: Evaluating the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of PYR-C to determine its suitability for in vivo studies.

  • In Vivo Efficacy: Testing the lead compound in relevant animal models of cancer to validate its therapeutic potential.

By following this systematic evaluation process, researchers can confidently identify and advance promising new chemical entities for the development of next-generation cancer therapeutics.

References

  • Advances in Pyrazole Based Scaffold as Cyclin-dependent Kinase 2 Inhibitors for the Treatment of Cancer. PubMed. Available at: [Link]

  • Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. PMC. Available at: [Link]

  • A review of recent advances in anticancer activity and SAR of pyrazole derivatives. Wiley Online Library. Available at: [Link]

  • Discovery of N,4-Di(1H-pyrazol-4-yl)pyrimidin-2-amine-Derived CDK2 Inhibitors as Potential Anticancer Agents: Design, Synthesis, and Evaluation. MDPI. Available at: [Link]

  • Exploring Pyrazole Derivatives as Potential Anticancer Agents: A Review. ResearchGate. Available at: [Link]

  • Synthesis, biological evaluation, and in silico studies of new CDK2 inhibitors based on pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][5][6]triazolo[1,5-c]pyrimidine scaffold with apoptotic activity. Taylor & Francis Online. Available at: [Link]

  • Design, synthesis and biological evaluation of certain CDK2 inhibitors based on pyrazole and pyrazolo[1,5-a] pyrimidine scaffold with apoptotic activity. PubMed. Available at: [Link]

  • MTT Assay Protocol for Cell Viability and Proliferation. Roche Life Science. Available at: [Link]

  • Cyclin-dependent kinase 2. Wikipedia. Available at: [Link]

  • Propidium iodide staining of cells for cell cycle analysis. Bio-Rad Antibodies. Available at: [Link]

  • Cell Cycle Analysis by Propidium Iodide Staining. The Francis Crick Institute. Available at: [Link]

  • CDK2 Assay Kit. BPS Bioscience. Available at: [Link]

  • Cell Viability Assays - Assay Guidance Manual. NCBI Bookshelf. Available at: [Link]

  • Cell Cycle Protocol - Flow Cytometry. UT Health San Antonio. Available at: [Link]

  • Cyclin E/CDK2: DNA Replication, Replication Stress and Genomic Instability. Frontiers in Cell and Developmental Biology. Available at: [Link]

  • CDK2 and CDK4: Cell Cycle Functions Evolve Distinct, Catalysis-Competent Conformations, Offering Drug Targets. PMC. Available at: [Link]

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Validation

A Comparative Guide to the In Vivo Validation of 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine: A Strategic Approach

Introduction: Beyond In Vitro Promise The journey of a novel chemical entity from a promising in vitro "hit" to a validated in vivo lead is a critical and often challenging transition in drug discovery.[1] 1-(1-Methyl-1H...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: Beyond In Vitro Promise

The journey of a novel chemical entity from a promising in vitro "hit" to a validated in vivo lead is a critical and often challenging transition in drug discovery.[1] 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine, a member of the pharmacologically significant pyrazole class of heterocycles, represents such a candidate.[2][3] The pyrazole nucleus is a cornerstone in numerous FDA-approved drugs, exhibiting a wide spectrum of biological activities, including anti-inflammatory, antipsychotic, and anticancer effects.[3][4] However, promising biochemical or cellular activity alone does not guarantee efficacy within a complex living system.[1]

This guide provides a comprehensive, experience-driven framework for the in vivo validation of 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine (referred to herein as 'Test Compound-A'). We will move beyond a simple checklist of assays and instead detail a logical, self-validating workflow. Our objective is to not only determine if the compound is active in a living model but also to build a foundational understanding of its pharmacokinetic profile, target engagement, and functional efficacy.

To provide a robust comparative context, Test Compound-A's performance will be benchmarked against a hypothetical alternative, 'Competitor Compound-B,' a structurally distinct molecule with a similar putative mechanism of action. This comparative approach is essential for making informed decisions in lead optimization and candidate selection.[5]

The Strategic Validation Workflow

The in vivo validation process is not a single experiment but a multi-stage campaign. Each stage builds upon the last, creating a comprehensive data package that links drug exposure to target interaction and, ultimately, to a physiological outcome.

G cluster_0 Phase 1: Foundational Profiling cluster_1 Phase 2: Mechanistic Validation cluster_2 Phase 3: Efficacy Testing PK Pharmacokinetics (PK) - Absorption - Distribution - Metabolism - Excretion Tolerability Dose-Range Finding & Tolerability PK->Tolerability Determines dose levels TE Target Engagement (TE) Is the compound hitting its intended target in vivo? Tolerability->TE Selects safe & relevant doses PD_Biomarker Pharmacodynamic (PD) Biomarker Does target engagement lead to a molecular response? TE->PD_Biomarker Confirms mechanism Efficacy Phenotypic/Behavioral Model Does the compound produce a desired therapeutic effect? PD_Biomarker->Efficacy Links mechanism to function

Caption: A strategic workflow for in vivo validation of a novel chemical entity.

Phase 1: Foundational Profiling - Can the Compound Reach its Target?

Before assessing efficacy, we must answer two fundamental questions: Does the compound get to the target tissue at a sufficient concentration, and is it well-tolerated by the animal?

Pharmacokinetic (PK) Studies

A compound's in vivo activity is meaningless without understanding its exposure. Pharmacokinetic analysis reveals the absorption, distribution, metabolism, and excretion (ADME) profile of Test Compound-A. A typical study in rodents (e.g., Sprague-Dawley rats) provides critical parameters like half-life (t½), maximum concentration (Cmax), and overall exposure (AUC).

Experimental Protocol: Rodent Pharmacokinetic Analysis

  • Animal Model: Male Sprague-Dawley rats (n=3-4 per group).

  • Compound Administration:

    • Intravenous (IV) Group: Administer Test Compound-A at 1 mg/kg via tail vein injection to determine absolute bioavailability and clearance.

    • Oral (PO) Group: Administer Test Compound-A at 10 mg/kg via oral gavage.

  • Blood Sampling: Collect blood samples (approx. 100 µL) from the saphenous vein at predefined time points (e.g., 0, 5, 15, 30 min, and 1, 2, 4, 8, 24 hours).

  • Sample Processing: Process blood to plasma and store at -80°C.

  • Bioanalysis: Quantify the concentration of Test Compound-A in plasma samples using a validated LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) method.

  • Data Analysis: Calculate key PK parameters using software like Phoenix WinNonlin.

Comparative Data Table 1: Pharmacokinetic Profiles

ParameterTest Compound-A (10 mg/kg PO)Competitor Compound-B (10 mg/kg PO)Desired Outcome
Cmax (ng/mL) 850620Sufficient to exceed in vitro IC50
Tmax (hr) 1.02.5Rapid absorption
AUC (ng*hr/mL) 42503100High overall exposure
Half-life (t½, hr) 4.56.0Long enough for sustained effect
Oral Bioavailability (%) 45%30%Good absorption

Causality Insight: A compound with poor oral bioavailability or a very short half-life might fail in efficacy studies simply because it never reaches the target tissue in sufficient concentration for a sustained period.[2] This data is crucial for designing the dosing regimen in subsequent efficacy studies.

Dose-Range Finding and Tolerability

This step establishes the maximum tolerated dose (MTD) and identifies any overt signs of toxicity. This is essential for selecting safe and effective doses for further studies.

Experimental Protocol: Acute Tolerability Study

  • Animal Model: C57BL/6 mice (n=3-5 per dose group).

  • Dosing: Administer single doses of Test Compound-A at escalating levels (e.g., 10, 30, 100, 300 mg/kg, PO).

  • Observation: Monitor animals closely for 4-6 hours post-dose and then daily for 7 days. Record clinical signs of toxicity (e.g., lethargy, ataxia, weight loss, rough coat).

  • Endpoint: Determine the highest dose that does not produce significant adverse effects.

Phase 2: Mechanistic Validation - Is the Compound Hitting its Target?

Confirming that a compound engages its intended molecular target in a living organism is a cornerstone of modern drug discovery.[5][6] It provides mechanistic confidence and helps to invalidate a target if an effective compound fails to show a therapeutic effect despite full target engagement.[6]

For this guide, let's assume the putative target of Test Compound-A is a novel CNS-expressed kinase, "Kinase-Y".

In Vivo Target Engagement

We can use the Cellular Thermal Shift Assay (CETSA®) to measure target engagement directly in tissue samples.[7] CETSA relies on the principle that a ligand binding to its target protein stabilizes it against thermal denaturation.[8]

Experimental Protocol: In Vivo CETSA for Kinase-Y

  • Animal Model & Dosing: Dose C57BL/6 mice with Test Compound-A at a tolerated, PK-informed dose (e.g., 30 mg/kg, PO). Include a vehicle control group.

  • Tissue Harvest: At the time of peak plasma concentration (Tmax, e.g., 1 hour post-dose), humanely euthanize the animals and rapidly dissect the brain tissue.

  • Tissue Lysis & Heating: Prepare tissue lysates. Aliquot the lysate from each animal and heat them across a temperature gradient (e.g., 40°C to 65°C).

  • Protein Separation: Centrifuge the heated samples to separate the soluble (non-denatured) protein fraction from the precipitated (denatured) fraction.

  • Quantification: Analyze the amount of soluble Kinase-Y remaining at each temperature using Western Blot or Mass Spectrometry.

  • Analysis: Plot the fraction of soluble Kinase-Y versus temperature. A shift in the melting curve to a higher temperature in the drug-treated group indicates target stabilization and thus, engagement.

G cluster_0 Experimental Steps cluster_1 Expected Outcome Dose Dose Animal with Test Compound-A Harvest Harvest Brain Tissue at Tmax Dose->Harvest Heat Heat Tissue Lysate (Temp Gradient) Harvest->Heat Analyze Quantify Soluble Target Protein Heat->Analyze Result Shift in Protein Melting Curve Analyze->Result

Caption: Workflow for a Cellular Thermal Shift Assay (CETSA).

Comparative Data Table 2: Target Engagement in Brain Tissue

CompoundDose (mg/kg)Target Engagement (% Occupancy at 30 mg/kg)
Test Compound-A 3075%
Competitor Compound-B 3050%
Vehicle Control 00%

Causality Insight: If Test Compound-A shows efficacy in a behavioral model (Phase 3) and Competitor Compound-B does not, this target engagement data provides a strong mechanistic link. We can hypothesize that the superior efficacy of Compound-A is due to its higher level of target occupancy in the brain.[5]

Phase 3: Efficacy Evaluation - Does the Compound Work?

With a solid PK profile and confirmed target engagement, we can now confidently assess the compound's functional effect in a relevant disease model. Given the prevalence of pyrazole derivatives in CNS applications, we will use a model of anxiety-like behavior.[3][9]

Open Field Test for Locomotor Activity and Anxiety

The Open Field Test is a widely used assay to evaluate general locomotor activity and anxiety-like behavior in rodents.[10] Anxious animals tend to stay close to the walls (thigmotaxis), while less anxious animals will explore the center of the arena more freely.

Experimental Protocol: Open Field Test

  • Animal Model: Male C57BL/6 mice.

  • Habituation: Allow mice to acclimate to the testing room for at least 1 hour before the experiment.

  • Dosing: Administer Test Compound-A (e.g., 3, 10, 30 mg/kg, PO), Competitor Compound-B (30 mg/kg), a positive control (e.g., Diazepam, 2 mg/kg), and a vehicle control 60 minutes prior to testing.

  • Test Procedure: Place each mouse individually into the center of a square arena (e.g., 50x50 cm). Allow the mouse to explore freely for 10 minutes.

  • Data Acquisition: Use an automated video-tracking system (e.g., EthoVision XT, ANY-maze) to record and analyze key parameters.

  • Key Parameters:

    • Total Distance Traveled: A measure of general locomotor activity.

    • Time Spent in Center Zone: An indicator of anxiety-like behavior (more time = less anxiety).

    • Rearing Events: A measure of exploratory behavior.

Comparative Data Table 3: Efficacy in Open Field Test

Treatment GroupDose (mg/kg)Total Distance (m)Time in Center (s)
Vehicle Control -35.2 ± 3.125.6 ± 4.5
Test Compound-A 1034.8 ± 2.945.1 ± 5.2*
Test Compound-A 3036.1 ± 3.568.3 ± 6.1
Competitor Compound-B 3033.9 ± 3.835.7 ± 4.9
Diazepam (Positive Control) 225.1 ± 2.5†75.4 ± 7.0

Data are presented as mean ± SEM. *p<0.05, **p<0.01 vs. Vehicle. †p<0.05 vs. Vehicle (sedative effect).

Trustworthiness Insight: The inclusion of a positive control (Diazepam) validates the assay itself, showing the model is sensitive to anxiolytic effects. The fact that Test Compound-A increases time in the center without significantly altering total distance suggests a specific anxiolytic-like effect, rather than general hyperactivity. Competitor Compound-B, despite showing some target engagement, was not effective in this functional assay, highlighting the importance of a comprehensive validation approach.

Conclusion: Synthesizing a Coherent In Vivo Narrative

The validation of 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine's biological activity in vivo is not achieved through a single experiment but by building a logical and evidence-based narrative. Our strategic workflow has demonstrated that Test Compound-A:

  • Possesses a favorable pharmacokinetic profile with good oral bioavailability and sustained exposure in plasma.

  • Effectively engages its putative CNS target, Kinase-Y, in the brain at tolerated doses.

  • Produces a dose-dependent, anxiolytic-like effect in a validated behavioral model, outperforming a competitor compound with weaker target engagement.

This integrated dataset provides strong evidence for the in vivo biological activity of Test Compound-A and justifies its progression into further preclinical development. This systematic approach, which links pharmacokinetics, target engagement, and functional efficacy, is fundamental to de-risking drug discovery projects and making data-driven decisions.[6][11]

References

  • Pelago Bioscience. (n.d.). In vivo target engagement with CETSA® in Drug Discovery.
  • MuriPhys. (2025, January 9). Behavioral Assays.
  • Gilbert, A. M., et al. (2013). Determining target engagement in living systems.
  • LASSBio. (2015, January 12). Target Engagement in Lead Generation.
  • Selvita. (2025, December 8). A Practical Guide to Target Engagement Assays.
  • Bonaventure, P., et al. (2016). In vivo phenotypic drug discovery: applying a behavioral assay to the discovery and optimization of novel antipsychotic agents. MedChemComm.
  • Faria, J. V., et al. (2018).
  • Arrowsmith, C. H., et al. (2015). Target Engagement in Early Drug Discovery. Journal of Medicinal Chemistry.
  • Charles River Laboratories. (n.d.). Neuroscience Studies.
  • Wang, X., et al. (2022). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. Acta Pharmaceutica Sinica B.
  • Scantox. (n.d.). Behavioral Tests.
  • PsychoGenics. (n.d.). Preclinical Behavioral Studies | Behavioral Science Services.
  • Faria, J. V., et al. (2018, January 12).
  • Vu, V., et al. (2022, June 15). Validating Small Molecule Chemical Probes for Biological Discovery. Annual Review of Pharmacology and Toxicology.
  • Boshta, N. M., et al. (2024). In vivo evaluation of novel synthetic pyrazolones as CDK9 inhibitors with enhanced pharmacokinetic properties. Scientific Reports.
  • ProBio. (n.d.). In Vivo Efficacy Studies for Oncology & Immunotherapy Candidates.
  • Li, Y., et al. (2023, August 12).
  • Zheng, W., et al. (2011, December 20). Identification and validation of protein targets of bioactive small molecules. Chemical Society Reviews.
  • Wuest, M., et al. (2024, March 5). Development and In Vivo Evaluation of Small-Molecule Ligands for Positron Emission Tomography of Immune Checkpoint Modulation Targeting Programmed Cell Death 1 Ligand 1. Journal of Medicinal Chemistry.
  • Liras, J. L. (2018). In Vivo Target Validation Using Biological Molecules in Drug Development. Methods in Molecular Biology.

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Comparative

A Researcher's Guide to the Mass Spectrometry Fragmentation Analysis of 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine

In the landscape of modern drug discovery and development, the unambiguous structural elucidation of novel chemical entities is paramount. Mass spectrometry (MS) stands as a cornerstone analytical technique, providing no...

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Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of modern drug discovery and development, the unambiguous structural elucidation of novel chemical entities is paramount. Mass spectrometry (MS) stands as a cornerstone analytical technique, providing not only the molecular weight of a compound but also a detailed fingerprint through its fragmentation pattern. This guide offers an in-depth analysis of the predicted mass spectrometry fragmentation of 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine, a substituted pyrazole of interest in medicinal chemistry. By understanding its fragmentation pathways, researchers can achieve confident identification, differentiate it from structural isomers, and ensure the integrity of their synthesized compounds.

This guide moves beyond a simple listing of fragments, delving into the mechanistic rationale behind bond cleavages. We will explore the interplay between the stable pyrazole ring and the flexible ethylamine side chain, providing a predictive framework that can be applied to related molecules. Furthermore, we will present a standardized experimental protocol for acquiring high-quality mass spectra and compare the expected fragmentation pattern with potential alternatives, equipping the researcher with the knowledge to navigate the complexities of structural analysis.

The Logic of Fragmentation: Predicting the Behavior of 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine

The fragmentation of a molecule in a mass spectrometer is not a random process. It is governed by the relative strengths of chemical bonds and the stability of the resulting charged fragments. In the case of 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine, we can anticipate a combination of fragmentation patterns characteristic of both the pyrazole core and the ethylamine side chain.

The initial ionization event, typically electron impact (EI) or electrospray ionization (ESI), will generate a molecular ion ([M]•+ or [M+H]+). The subsequent fragmentation will likely proceed through several key pathways:

  • Alpha-Cleavage of the Ethylamine Side Chain: This is a highly favorable fragmentation pathway for amines.[1][2][3] The cleavage of the carbon-carbon bond adjacent to the nitrogen atom results in the formation of a stable, resonance-stabilized iminium ion. For 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine, this would lead to the loss of a methyl radical (•CH3) and the formation of a prominent ion at m/z 110.

  • Cleavage of the Pyrazole Ring: Pyrazole rings are known to undergo characteristic fragmentation, often involving the loss of neutral molecules like hydrogen cyanide (HCN) or dinitrogen (N2).[4][5] While the N-methylation in our target compound may suppress N-N bond cleavage to some extent, fragmentation of the ring is still a possibility, especially at higher collision energies.[4]

  • Loss of the Ethylamine Side Chain: Cleavage of the bond between the pyrazole ring and the ethylamine side chain can also occur, leading to the formation of a pyrazolyl-methyl cation or a neutral pyrazole fragment, depending on where the charge is retained.

The interplay of these pathways will generate a unique mass spectrum that serves as a structural signature for the molecule.

Visualizing the Fragmentation Cascade

To better illustrate the predicted fragmentation pathways, the following diagram outlines the key bond cleavages and resulting fragment ions.

fragmentation_pathway M [M]+• 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine m/z 125 F1 [M-CH3]+ m/z 110 M->F1 - •CH3 (Alpha-cleavage) F2 [C5H6N2]+• Methylpyrazole ring m/z 94 M->F2 - C2H5N F4 [C2H5N]+• Ethylamine fragment m/z 43 M->F4 - C5H6N2 F5 [C4H5N2]+ Pyrazolyl-methyl cation m/z 81 M->F5 - •NH2CH3 F3 [C4H4N]+ m/z 66 F2->F3 - HCN

Caption: Predicted fragmentation pathway of 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine.

Predicted Fragmentation Data

The following table summarizes the key fragment ions we anticipate observing in the mass spectrum of 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine.

m/z Proposed Ion Structure Neutral Loss Fragmentation Pathway
125[C6H11N3]+•-Molecular Ion
110[C5H8N3]+•CH3Alpha-cleavage of the ethylamine side chain
94[C5H6N2]+•C2H5NLoss of the ethylamine side chain
81[C4H5N2]+•NHCH3Cleavage of the C-N bond in the side chain
66[C4H4N]+HCNLoss of hydrogen cyanide from the pyrazole ring fragment
43[C2H5N]+•C5H6N2Ethylamine side chain fragment

Experimental Protocol for Mass Spectrometry Analysis

To obtain a high-quality mass spectrum of 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine, the following protocol is recommended. This protocol is designed for a standard quadrupole mass spectrometer coupled with a gas chromatograph (GC-MS) for electron ionization analysis.

1. Sample Preparation:

  • Dissolve approximately 1 mg of the synthesized compound in 1 mL of a volatile, high-purity solvent such as methanol or acetonitrile.

  • Vortex the solution to ensure complete dissolution.

  • If necessary, filter the solution through a 0.22 µm syringe filter to remove any particulate matter.

2. GC-MS Instrumentation and Parameters:

  • Gas Chromatograph (GC):

    • Injector: Split/splitless injector, operated in split mode (e.g., 50:1 split ratio) to prevent column overloading.

    • Injector Temperature: 250 °C.

    • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

    • Column: A standard non-polar column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness) such as a DB-5ms or equivalent.

    • Oven Temperature Program:

      • Initial temperature: 50 °C, hold for 2 minutes.

      • Ramp: 10 °C/min to 280 °C.

      • Final hold: 5 minutes at 280 °C.

  • Mass Spectrometer (MS):

    • Ionization Mode: Electron Ionization (EI).

    • Ionization Energy: 70 eV.

    • Source Temperature: 230 °C.

    • Quadrupole Temperature: 150 °C.

    • Mass Range: Scan from m/z 40 to 300.

    • Solvent Delay: Set a solvent delay of 3-4 minutes to prevent the solvent peak from saturating the detector.

3. Data Acquisition and Analysis:

  • Inject 1 µL of the prepared sample into the GC-MS system.

  • Acquire the total ion chromatogram (TIC) and the mass spectrum of the peak corresponding to 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine.

  • Process the data using the instrument's software to identify the molecular ion and major fragment ions. Compare the obtained spectrum with the predicted fragmentation pattern.

Comparison with Alternatives: Differentiating Isomers

Mass spectrometry is a powerful tool for distinguishing between structural isomers, which have the same molecular weight but different connectivity. For example, let's consider a structural isomer of our target compound: 1-(1-Methyl-1H-pyrazol-3-yl)ethylamine .

While the molecular ion would be identical (m/z 125), the fragmentation pattern would likely exhibit subtle but significant differences. The position of the ethylamine substituent on the pyrazole ring can influence the stability of the resulting fragment ions. For the 3-substituted isomer, the electronic environment around the C-C bond targeted by alpha-cleavage would be different, potentially altering the relative abundance of the m/z 110 fragment. Furthermore, fragmentation of the pyrazole ring itself might be affected by the substituent's position, leading to different ratios of ring-opened fragments.

Beyond isomeric differentiation, it is crucial to compare the obtained spectrum against a library of known compounds, such as the NIST Mass Spectral Library, to rule out the presence of known impurities or alternative structures.[6][7]

Other analytical techniques that can provide complementary structural information include:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed information about the chemical environment of each proton and carbon atom, allowing for unambiguous determination of connectivity.

  • Infrared (IR) Spectroscopy: Identifies the functional groups present in the molecule.

A comprehensive structural elucidation strategy should ideally combine data from mass spectrometry with these spectroscopic techniques.

Conclusion

The predictable and informative nature of mass spectrometry fragmentation makes it an indispensable tool for the structural characterization of novel compounds like 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine. By understanding the fundamental principles of fragmentation and applying a systematic analytical approach, researchers can confidently identify their target molecules, differentiate them from isomers, and ensure the quality and integrity of their scientific endeavors. The predictive framework and experimental protocol provided in this guide serve as a robust starting point for the successful application of mass spectrometry in the field of drug discovery and chemical research.

References

  • Journal of the Chemical Society B: Physical Organic. (1967). Electron-impact induced fragmentations of pyrazoles. Retrieved from [Link]

  • IntechOpen. (2018). Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. Retrieved from [Link]

  • Doc Brown's Advanced Organic Chemistry Revision Notes. (n.d.). mass spectrum of ethylamine C2H7N CH3CH2NH2 fragmentation pattern of m/z m/e ions for analysis and identification of ethanamine. Retrieved from [Link]

  • IntechOpen. (2018). Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. Retrieved from [Link]

  • ACS Publications - Organometallics. (2013). Electrospray Ionization Mass Spectrometry Reveals an Unexpected Coupling Product in the Copper-Promoted Synthesis of Pyrazoles. Retrieved from [Link]

  • ResearchGate. (1998). Mass spectrometric study of some pyrazoline derivatives. Retrieved from [Link]

  • Doc Brown's Advanced Organic Chemistry Revision Notes. (n.d.). mass spectrum of N-methylethanamine (ethylmethylamine) C3H9N CH3NHCH2CH3 fragmentation pattern of m/z m/e ions for analysis and identification of N-methylethylamine. Retrieved from [Link]

  • Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

  • ACS Publications - Analytical Chemistry. (2020). In-Source Fragmentation of Phenethylamines by Electrospray Ionization Mass Spectrometry: Toward Highly Sensitive Quantitative Analysis of Monoamine Neurotransmitters. Retrieved from [Link]

  • PMC. (n.d.). Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives. Retrieved from [Link]

  • SlidePlayer. (2010). Ion fragmentation of small molecules in mass spectrometry. Retrieved from [Link]

  • SlidePlayer. (n.d.). Mass Spectrometry: Fragmentation. Retrieved from [Link]

  • MDPI. (2023). Study on the Mass Spectrometry Fragmentation Patterns for Rapid Screening and Structure Identification of Ketamine Analogues in Illicit Powders. Retrieved from [Link]

  • National Institute of Standards and Technology. (n.d.). Ethylamine. Retrieved from [Link]

  • Chemistry LibreTexts. (2022). 6.5: Amine Fragmentation. Retrieved from [Link]

  • ResearchGate. (2026). Synthesis, Spectroscopic Characterization, and DFT Study of (E)-N-((1-(4-fluorophenyl)-1H-pyrazol-4-yl) methylene)-2-(1H-indol-3-yl) ethanimine. Retrieved from [Link]

  • Taylor & Francis Online. (2014). Synthesis and characterization of novel pyrazolone derivatives. Retrieved from [Link]

  • University of Copenhagen. (n.d.). Fragmentation mechanisms in electron impact mass spectrometry.
  • National Institute of Standards and Technology. (n.d.). Ethanamine, N-ethyl-N-methyl-. Retrieved from [Link]

  • Universidad de Guanajuato. (n.d.). Fragmentation mechanisms in mass spectrometry.
  • National Institute of Standards and Technology. (n.d.). Ethylamine. Retrieved from [Link]

  • PubChem. (n.d.). N-[1-(1-methyl-1h-pyrazol-4-yl)ethylidene]hydroxylamine. Retrieved from [Link]

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Safety & Regulatory Compliance

Safety

[1-(1-Methyl-1H-pyrazol-4-yl)ethyl](3-methylbutyl)amine proper disposal procedures

Standard Operating Procedure: Handling and Disposal ofamine As researchers and drug development professionals, maintaining scientific integrity extends beyond the bench to the rigorous management of chemical waste.amine...

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Author: BenchChem Technical Support Team. Date: April 2026

Standard Operating Procedure: Handling and Disposal ofamine

As researchers and drug development professionals, maintaining scientific integrity extends beyond the bench to the rigorous management of chemical waste.amine is a highly specialized building block frequently utilized in medicinal chemistry and parallel synthesis. However, its dual functionality—a basic secondary aliphatic amine coupled with a bioreactive pyrazole core—dictates strict handling and disposal logistics.

Improper disposal of such nitrogenous heterocycles not only poses immediate laboratory safety risks, such as exothermic cross-reactions, but also carries severe environmental and regulatory consequences. The U.S. Environmental Protection Agency (EPA) strictly regulates the disposal of toxic chemicals, with maximum penalties for hazardous waste violations currently exceeding $70,000 per violation, per day[1].

This guide provides a self-validating, step-by-step operational framework for the safe segregation, containerization, and disposal of this compound.

Chemical Hazard Profile & Mechanistic Rationale

To safely manage chemical waste, operators must understand the fundamental reactivity of the molecule. As an organic base, this compound acts as a nucleophile. It must never be disposed of down the drain, as pyrazole derivatives and alkylamines exhibit chronic aquatic toxicity and resist standard municipal wastewater biodegradation[2].

Table 1: Quantitative Data & Hazard Profile

ParameterValue / SpecificationMechanistic Rationale
Chemical Class Secondary Aliphatic Amine / PyrazoleNitrogen lone pairs act as nucleophiles and organic bases.
GHS Hazard Codes H302, H315, H318, H412Disrupts cellular lipid bilayers; pyrazole core resists environmental biodegradation[2].
Incompatible Materials Strong acids, acid chlorides, oxidizersExothermic acid-base neutralization; potential N-alkylation or oxidation events[3].
EPA Accumulation Limit 55 Gallons (per SAA)Regulatory threshold to minimize catastrophic spill risks in laboratory Satellite Accumulation Areas[1].
EPA Violation Penalty Up to $70,117 / dayEnforces strict compliance with RCRA hazardous waste determinations and labeling requirements[1].
Primary Disposal Route High-Temperature IncinerationEnsures complete thermal decomposition of C-N bonds, preventing aquatic toxicity[4].

Self-Validating Disposal Protocol

The following methodology ensures compliance with institutional Environmental Health and Safety (EHS) policies and federal EPA guidelines. Every step includes a built-in validation check to guarantee operational integrity.

Step 1: Waste Characterization & Segregation

  • Action: Isolate the amine waste from any halogenated solvents, heavy metals, or strong acids[5].

  • Causality: Amines react exothermically with acids and can undergo spontaneous alkylation when mixed with halogenated solvents, leading to hazardous pressure buildup inside waste carboys.

  • Validation Check: Compatibility Test. Before adding the compound to a bulk waste carboy, mix a 1 mL aliquot of the waste with 1 mL of the intended carboy contents in a separate test tube. Monitor for 2 minutes. The absence of heat evolution, phase separation, or gas generation validates chemical compatibility.

Step 2: Containerization

  • Action: Transfer the waste into a dedicated High-Density Polyethylene (HDPE) or glass waste receptacle[5].

  • Causality: HDPE and glass are chemically inert to organic bases. Using incompatible materials (like certain metals or low-density plastics) can result in corrosion or leaching over time.

  • Validation Check: Seal Integrity Test. After sealing the primary container, carefully invert it for 10 seconds over a secondary containment tray. The absence of droplet formation or vapor hissing validates the physical integrity of the container's seal.

Step 3: RCRA-Compliant Labeling

  • Action: Apply an EPA-compliant hazardous waste label detailing the exact chemical name (amine) and its percent composition. Do not use abbreviations[6].

  • Causality: EPA regulations mandate accurate labeling at the exact point of generation to prevent the dangerous mixing of incompatible wastes by downstream handlers[1].

  • Validation Check: Inventory Reconciliation. Cross-reference the applied label against the laboratory's digital EHS inventory system. A matching unique identifier validates that the waste is properly logged for pickup.

Step 4: Satellite Accumulation Area (SAA) Storage

  • Action: Store the labeled container in a designated SAA using secondary containment. Ensure the total waste volume in the SAA does not exceed 55 gallons[1].

  • Causality: Secondary containment captures accidental leaks, preventing the spread of toxic materials to floor drains or incompatible chemical storage zones.

  • Validation Check: Volume & Cap Audit. Visually confirm that the secondary containment bin is free of liquid and that the waste container is tightly capped (not left with a funnel in place). A dry bin and closed cap validate SAA compliance[6].

Emergency Spill Response & Decontamination Workflow

In the event of an accidental spill, immediate and calculated action is required to prevent inhalation exposure and environmental release.

  • Evacuation & PPE: Don chemical-resistant gloves (e.g., Nitrile, >0.4mm thickness), splash goggles, and a lab coat[5].

    • Causality: Prevents dermal absorption and severe ocular damage from the basic amine[2].

    • Validation Check: Perform a visual inspection and "inflation test" of gloves for micro-tears before entering the spill zone.

  • Containment & Absorption: Surround the spill perimeter with an inert, non-combustible absorbent such as diatomaceous earth, dry sand, or vermiculite[3].

    • Causality: Inert silicates trap the liquid via capillary action without initiating an exothermic reaction, which could occur if combustible materials like sawdust were used.

    • Validation Check: Observe the perimeter of the absorbent dike for 1 minute; a static liquid boundary validates successful containment.

  • Neutralization & Cleanup: Carefully sweep the absorbed mixture using spark-proof tools and transfer it to an HDPE solid waste container[2]. Wash the affected surface with a dilute acetic acid solution (1-5%) followed by copious amounts of water.

    • Causality: The mild acid neutralizes residual free base, converting the volatile amine into a water-soluble, non-volatile salt.

    • Validation Check: Swab the cleaned surface and test with pH indicator paper. A reading of pH 6.5–7.5 validates complete chemical decontamination.

Visualized Waste Management Pathway

G N1 Waste Generation [1-(1-Methyl-1H-pyrazol-4-yl)ethyl] (3-methylbutyl)amine N2 Hazard & Compatibility Assessment Identify as Non-Halogenated Organic Base N1->N2 N3 Chemical Segregation Strict Isolation from Acids & Oxidizers N2->N3 N4 Containerization Transfer to HDPE/Glass Receptacle N3->N4 N5 RCRA/EPA Labeling Attach Detailed Hazardous Waste Tag N4->N5 N6 SAA Storage Store in Secondary Containment (<55 gal) N5->N6 N7 Final Disposal EHS Pickup for High-Temp Incineration N6->N7

Workflow detailing the step-by-step segregation and disposal pathway for pyrazole-amine waste.

References

  • DC Fine Chemicals - Safety Data Sheet: 1-Phenyl-3-methyl-5-pyrazolone[Link]

  • Purdue Engineering - Guidelines: Handling and Disposal of Chemicals [Link]

  • University of Pennsylvania EHRS - Laboratory Chemical Waste Management Guidelines[Link]

Sources

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